3,5-Dibromo-4-(2-methoxyethoxy)pyridine

Core Science & Biosynthesis

The Strategic Utility of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine in Advanced Medicinal Chemistry: A Comprehensive Technical Guide

Executive Summary

In the landscape of modern drug discovery and agrochemical development, the strategic selection of molecular building blocks dictates the success of downstream lead optimization. 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (CAS: 1357094-95-1) represents a highly versatile, advanced intermediate[1]. It features a unique dual-nature architecture: highly reactive di-bromo handles at the 3- and 5-positions for divergent cross-coupling, and a hydrophilic 2-methoxyethoxy tail at the 4-position that modulates physicochemical properties. This whitepaper provides an in-depth technical analysis of its structural properties, mechanistic reactivity, and validated experimental workflows for researchers and drug development professionals.

Part 1: Structural Analysis & Physicochemical Profiling

The integration of a 2-methoxyethoxy group onto a halogenated pyridine core is not a mere structural coincidence; it is a calculated design choice in medicinal chemistry. Simple alkyl ethers (like methoxy or ethoxy groups) often increase lipophilicity (LogP), which can lead to poor aqueous solubility, high plasma protein binding, and off-target toxicities such as hERG channel inhibition. By incorporating an oxygen atom within the alkyl chain (a mini-PEG or PEG-mimetic tail), the molecule gains a hydrogen-bond acceptor, significantly improving its aqueous solubility and pharmacokinetic (PK) profile[2].

Quantitative Physicochemical Data

The following table summarizes the core physical and chemical properties of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine, combining empirical data and advanced chemoinformatic predictions typical for this class of dihalogenated heterocycles.

Property	Value / Description	Causality & Impact in Drug Design
CAS Number	1357094-95-1	Unique identifier for procurement and regulatory tracking[1].
Molecular Formula	C8H9Br2NO2	Defines the exact atomic composition and isotopic distribution.
Molecular Weight	310.97 g/mol	Optimal for fragment-based drug design (FBDD) or as a core scaffold.
Physical State	Solid / Viscous Liquid	Dictated by the heavy bromine atoms and intermolecular dipole interactions.
Predicted Boiling Point	~320–350 °C	High thermal stability enables aggressive high-temperature coupling conditions.
Predicted LogP	2.5 – 3.2	Balances lipophilicity for membrane permeability while maintaining solubility.
Solubility Profile	Soluble in DCM, DMF, DMSO	Excellent compatibility with standard transition-metal catalyzed reaction solvents.

Part 2: Chemical Reactivity & Mechanistic Pathways

The 3,5-dibromo substitution pattern on the electron-deficient pyridine ring makes this compound an exceptional candidate for transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings[3][4].

The Electronic "Push-Pull" System

The reactivity of the C-Br bonds is heavily influenced by the electronic environment. The pyridine nitrogen acts as an electron-withdrawing group (EWG), activating the ring toward oxidative addition by Palladium (Pd) or Nickel (Ni) catalysts[5]. Conversely, the 4-(2-methoxyethoxy) group acts as an electron-donating group (EDG) via resonance. This push-pull dynamic modulates the rate of oxidative addition, often allowing for regioselective mono-coupling if the reaction stoichiometry and temperature are strictly controlled. Once the first bromine is substituted with an aryl or alkyl group, the electronic nature of the ring shifts, raising the activation energy required for the second coupling, thus preventing over-reaction.

Divergent synthetic pathways of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine in drug discovery.

Part 3: Experimental Workflows & Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocol details a self-validating system for the Regioselective Mono-Suzuki-Miyaura Coupling . The protocol is designed to maximize the yield of the mono-coupled product while suppressing the di-coupled impurity.

Protocol: Regioselective Mono-Suzuki Coupling

Rationale & Causality:

• Catalyst Choice: Pd(dppf)Cl2​ is selected because its large bite angle facilitates rapid reductive elimination, minimizing the residence time of the active Pd complex and reducing the chance of a second oxidative addition[6].

• Base & Solvent: A biphasic mixture of 1,4-Dioxane and aqueous K2​CO3​ provides the optimal dielectric constant to dissolve both the organic starting materials and the inorganic base required for the transmetalation step.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, charge 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (1.0 equivalent) and the desired arylboronic acid (0.95 equivalents). Note: Using a slight deficit of the boronic acid is critical to prevent di-coupling.

• Catalyst Addition: Add Pd(dppf)Cl2​ (0.05 equivalents). Evacuate and backfill the flask with Argon three times to ensure a strictly inert atmosphere.

• Solvent Introduction: Inject degassed 1,4-Dioxane (0.2 M relative to the pyridine) and a 2.0 M aqueous solution of K2​CO3​ (2.5 equivalents).

• Reaction Execution: Heat the biphasic mixture to 80 °C under vigorous stirring.

• Self-Validating Monitoring: Monitor the reaction via LC-MS every 2 hours. The system is self-validating: the reaction is deemed complete when the mass peak corresponding to the starting material ( m/z≈311 ) stabilizes, and the mono-coupled product mass peak dominates. If the di-coupled mass peak begins to rise exponentially, quench the reaction immediately.

• Workup & Purification: Cool to room temperature, dilute with Ethyl Acetate, and wash with brine. Dry the organic layer over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient).

Palladium-catalyzed Suzuki-Miyaura cross-coupling cycle for the di-bromo pyridine scaffold.

Part 4: Applications in Drug Development

The structural motifs present in 3,5-Dibromo-4-(2-methoxyethoxy)pyridine make it highly sought after in the synthesis of complex active pharmaceutical ingredients (APIs).

• Kinase Inhibitors: The pyridine core is a privileged scaffold in oncology, frequently utilized to bind to the hinge region of kinases via hydrogen bonding. The di-bromo functionality allows medicinal chemists to build out the molecule into the solvent-exposed channel and the hydrophobic pocket simultaneously.

• GPCR Modulators & PET Tracers: The methoxyethoxy group is frequently used in central nervous system (CNS) drugs and Positron Emission Tomography (PET) tracers. For instance, similar methoxyethoxy-substituted heterocycles have been utilized in the development of [11C]Preladenant, a PET tracer for imaging cerebral adenosine A2A receptors, demonstrating how this specific side chain enhances blood-brain barrier (BBB) penetration and target engagement[2].

By leveraging the differential reactivity of the two bromine atoms and the favorable physicochemical properties imparted by the 2-methoxyethoxy group, researchers can rapidly generate diverse libraries of structurally complex, drug-like molecules.

References

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. American Chemical Society. Available at:[Link]

• Synthesis and Preclinical Evaluation of 2-(2-Furanyl)-7-[2-[4-[4-(2-[11C]methoxyethoxy)phenyl]-1-piperazinyl]ethyl]7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine-5-amine ([11C]Preladenant) as a PET Tracer for the Imaging of Cerebral Adenosine A2A Receptors. Journal of Medicinal Chemistry. American Chemical Society. Available at:[Link]

• Nickel-Based Catalysts for the Selective Monoarylation of Dichloropyridines: Ligand Effects and Mechanistic Insights. National Center for Biotechnology Information (PMC). Available at:[Link]

• Palladium-catalysed Suzuki-Miyaura cross coupling; understanding of site selectivity using different palladium pre-catalysts. White Rose eTheses Online. Available at: [Link]

• 1357094-95-1 3,5-Dibromo-4-(2-methoxyethoxy)pyridine Properties. ChemSrc Database. Available at:[Link]

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Features of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine

Abstract

This technical guide provides a comprehensive analysis and prediction of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 3,5-Dibromo-4-(2-methoxyethoxy)pyridine. Intended for researchers, scientists, and professionals in drug development, this document elucidates the theoretical underpinnings of the expected spectral data. By dissecting the electronic influences of the substituents on the pyridine core, we offer a robust framework for spectral assignment and structural verification. This guide further outlines a detailed experimental protocol for the acquisition of high-quality NMR data and summarizes the predicted chemical shifts in a clear, tabular format for ease of reference.

Introduction: The Structural Significance of Substituted Pyridines and the Role of NMR

Substituted pyridines are a cornerstone of medicinal chemistry and materials science, with their utility spanning from pharmaceuticals to functional organic materials.[1] The specific compound of interest, 3,5-Dibromo-4-(2-methoxyethoxy)pyridine, presents a unique substitution pattern that significantly influences its electronic and, consequently, its spectral properties. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the premier analytical technique for the unambiguous structural elucidation of such organic molecules in solution.[2] This guide will provide a detailed predictive analysis of the ¹H and ¹³C NMR spectra of this compound, offering insights into the expected chemical shifts and their correlation to the molecular structure.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine is anticipated to exhibit distinct signals corresponding to the aromatic protons on the pyridine ring and the aliphatic protons of the 2-methoxyethoxy side chain. The chemical shifts are governed by the electronic environment of each proton.

Aromatic Region

The pyridine ring bears two bromine atoms at the 3 and 5 positions and a 2-methoxyethoxy group at the 4-position. The bromine atoms are electron-withdrawing through induction, which generally deshields the adjacent protons, shifting their signals downfield. Conversely, the oxygen of the alkoxy group at the 4-position is electron-donating through resonance, which would shield the ortho (3 and 5) and para (2 and 6) positions. However, the 3 and 5 positions are substituted with bromine. This leaves only the protons at the 2 and 6 positions.

Due to the symmetry of the substitution pattern, the protons at the C-2 and C-6 positions are chemically equivalent. These protons are expected to appear as a single singlet. The net electronic effect from the electron-donating alkoxy group and the nitrogen heteroatom will dictate their final chemical shift. In pyridine itself, the α-protons (adjacent to nitrogen) are significantly deshielded. The electron-donating nature of the 4-alkoxy group will provide some shielding to these protons. Therefore, a singlet is predicted in the aromatic region, likely between δ 8.2 and 8.5 ppm.

Aliphatic Region

The 2-methoxyethoxy side chain introduces three sets of chemically non-equivalent protons:

• -OCH₂CH₂OCH₃ (a): The two protons of the methylene group directly attached to the pyridine ring's oxygen are expected to be the most deshielded of the aliphatic protons due to their proximity to the aromatic ring and the oxygen atom. A triplet is predicted around δ 4.2-4.5 ppm.

• -OCH₂CH₂OCH₃ (b): The two protons of the adjacent methylene group will be slightly more shielded. Their signal is also anticipated to be a triplet, appearing in the range of δ 3.8-4.0 ppm.

• -OCH₂CH₂OCH₃ (c): The three protons of the terminal methyl group are the most shielded in this chain. A sharp singlet is expected around δ 3.4-3.6 ppm.

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will provide complementary information, with distinct signals for each unique carbon atom in the molecule.

Aromatic Carbons

• C-2 and C-6: These two carbons are equivalent due to symmetry. They are adjacent to the electronegative nitrogen atom, which causes a significant downfield shift. The electron-donating effect of the 4-alkoxy group will cause some upfield shift. A signal is predicted in the range of δ 148-152 ppm.

• C-3 and C-5: These carbons are directly bonded to bromine atoms. The heavy atom effect of bromine and its electronegativity will cause a significant upfield shift. A single signal is expected in the region of δ 105-110 ppm.

• C-4: This carbon is attached to the oxygen of the 2-methoxyethoxy group. The strong electron-donating effect of the oxygen will cause a substantial downfield shift. This signal is predicted to be in the range of δ 160-165 ppm.

Aliphatic Carbons

• -OCH₂CH₂OCH₃ (a): The carbon of the methylene group attached to the pyridine ring will be deshielded by the adjacent oxygen and the aromatic system. A signal is expected around δ 68-72 ppm.

• -OCH₂CH₂OCH₃ (b): The next methylene carbon will be slightly more shielded, with a predicted chemical shift in the range of δ 65-69 ppm.

• -OCH₂CH₂OCH₃ (c): The terminal methyl carbon will be the most shielded of the aliphatic carbons, with an expected signal around δ 58-62 ppm.

Summary of Predicted NMR Data

The predicted ¹H and ¹³C NMR chemical shifts for 3,5-Dibromo-4-(2-methoxyethoxy)pyridine are summarized in the tables below for quick reference.

Table 1: Predicted ¹H NMR Chemical Shifts

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-2, H-6	8.2 - 8.5	s (singlet)
-OCH₂- (a)	4.2 - 4.5	t (triplet)
-CH₂O- (b)	3.8 - 4.0	t (triplet)
-OCH₃ (c)	3.4 - 3.6	s (singlet)

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)
C-2, C-6	148 - 152
C-3, C-5	105 - 110
C-4	160 - 165
-OCH₂- (a)	68 - 72
-CH₂O- (b)	65 - 69
-OCH₃ (c)	58 - 62

Molecular Structure and NMR Correlations

The following diagram illustrates the molecular structure of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine and the key predicted NMR correlations.

Caption: Molecular structure and key predicted ¹H NMR chemical shifts.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra for 3,5-Dibromo-4-(2-methoxyethoxy)pyridine, the following experimental protocol is recommended.

Sample Preparation

• Weigh approximately 5-10 mg of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine into a clean, dry vial.

• Add approximately 0.6 mL of a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent can influence chemical shifts.[3]

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Vortex the sample until the solid is completely dissolved.

• Transfer the solution into a 5 mm NMR tube.

Instrument Parameters

The following parameters are suggested for a 400 MHz NMR spectrometer.

¹H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

• Number of Scans: 16-32, depending on sample concentration.

• Acquisition Time: 3-4 seconds.

• Relaxation Delay: 2-5 seconds.

• Spectral Width: 0-12 ppm.

¹³C NMR:

• Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30').

• Number of Scans: 1024-4096, as ¹³C has a low natural abundance.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Spectral Width: 0-200 ppm.

Conclusion

This technical guide provides a detailed prediction and rationale for the ¹H and ¹³C NMR spectra of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine. The predicted chemical shifts are based on established principles of NMR spectroscopy and analysis of substituent effects. The provided experimental protocol offers a reliable method for acquiring high-quality spectral data for this and similar compounds. This guide serves as a valuable resource for researchers in the structural characterization of novel pyridine derivatives.

References

• NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions - PMC. (2025, December 18).
• NMR Spectroscopy :: 1H NMR Chemical Shifts - Organic Chemistry Data. (2020, February 14). University of Wisconsin-Madison.
• An Organic Chemistry Honors Option Focus on 13C Chemical Shift Studies for Substituted Benzenes and 4-Substitued Pyridines - ChemRxiv. ChemRxiv.
• 13 C NMR chemical shifts (δ, ppm) of pyridine in various solvents. - ResearchGate.
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. (2010, April 16). Organometallics.

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• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of Brominated Pyridines for Drug Discovery

A Senior Application Scientist's Perspective on 3,5-Dibromo-4-methylpyridine as a Case Study

Affiliation: Google Research

Abstract: The precise determination of molecular structure is a cornerstone of modern drug development. For pyridine-based compounds, which are prevalent in pharmaceuticals, understanding their three-dimensional architecture through single-crystal X-ray diffraction (SCXRD) is critical for structure-activity relationship (SAR) studies and rational drug design. This guide provides an in-depth technical overview of the process, from synthesis and crystallization to data analysis and interpretation. While the specific crystal structure for 3,5-Dibromo-4-(2-methoxyethoxy)pyridine is not publicly available, this paper will use the closely related and structurally characterized compound, 3,5-Dibromo-4-methylpyridine, as a practical exemplar to illustrate the complete experimental and analytical workflow.

Introduction: The Significance of Structural Elucidation in Pyridine-Based Drug Candidates

Substituted pyridines are a class of heterocyclic compounds of immense interest to the pharmaceutical industry. Their unique electronic properties and ability to participate in various intermolecular interactions make them privileged scaffolds in medicinal chemistry. The introduction of bromine atoms and other functionalities onto the pyridine ring can significantly modulate a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.

The definitive method for determining the three-dimensional arrangement of atoms and molecules in the solid state is single-crystal X-ray diffraction.[1][2] This technique provides precise information on bond lengths, bond angles, and conformations, which are crucial for understanding how a drug molecule interacts with its target protein. Furthermore, analysis of the crystal packing can reveal key intermolecular interactions that may influence the compound's physical properties, such as solubility and stability.

This guide will walk through the essential steps of a crystallographic study, using 3,5-Dibromo-4-methylpyridine as a case study to provide concrete examples and data.

Experimental Methodology: A Self-Validating Protocol

The following sections detail the experimental procedures for the synthesis, crystallization, and X-ray diffraction analysis of 3,5-Dibromo-4-methylpyridine. The causality behind each step is explained to provide a deeper understanding of the process.

Synthesis and Crystallization of 3,5-Dibromo-4-methylpyridine

The synthesis of 3,5-Dibromo-4-methylpyridine can be achieved through the bromination of 4-methylpyridine or, as described in a common synthetic route, by the methylation of 3,5-dibromopyridine.[3] High-quality single crystals suitable for X-ray diffraction are then obtained through recrystallization.

Step-by-Step Synthesis Protocol (Adapted from literature procedures[3]):

• Reaction Setup: To a solution of diisopropylamine (1.02 equivalents) in anhydrous tetrahydrofuran (THF), add n-butyllithium (1.6 N in hexanes) dropwise at -10°C under an inert argon atmosphere. This in-situ formation of lithium diisopropylamide (LDA) creates a strong, non-nucleophilic base necessary for the selective deprotonation of 3,5-dibromopyridine.

• Deprotonation: Cool the reaction mixture to -78°C and add a solution of 3,5-dibromopyridine (1 equivalent) in THF dropwise. The LDA selectively removes a proton from the 4-position of the pyridine ring, creating a lithiated intermediate.

• Methylation: After stirring for 30 minutes, add methyl iodide (1.4 equivalents) dropwise. The nucleophilic lithiated intermediate reacts with the methyl iodide in an SN2 reaction to form 3,5-Dibromo-4-methylpyridine.

• Quenching and Extraction: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The organic product is then extracted with ethyl acetate.

• Purification: The combined organic phases are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Crystallization Protocol:

Single crystals of 3,5-Dibromo-4-methylpyridine suitable for X-ray diffraction were grown by slow evaporation from an ethanol solution.[4][5][6] The choice of solvent is critical; ethanol provides a medium in which the compound has moderate solubility, allowing for the slow formation of well-ordered crystals as the solvent evaporates.

Experimental Workflow for Synthesis and Crystallization

Caption: Workflow for the synthesis and crystallization of 3,5-Dibromo-4-methylpyridine.

Single-Crystal X-ray Diffraction (SCXRD) Data Collection

The goal of the data collection is to obtain a complete and accurate set of diffraction intensities, which will be used to determine the crystal structure.

Step-by-Step Data Collection Protocol:

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Diffractometer Setup: The data for 3,5-Dibromo-4-methylpyridine was collected on an Oxford Diffraction Xcalibur diffractometer.[4][6] The instrument is equipped with a molybdenum X-ray source (Mo Kα radiation, λ = 0.71073 Å) and a CCD detector.

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal's orientation matrix.[7]

• Data Collection Strategy: A data collection strategy is devised to measure a complete sphere of reflections with adequate redundancy and to a desired resolution. This typically involves a series of omega and phi scans.

• Data Integration and Reduction: The collected diffraction images are processed to integrate the reflection intensities and apply corrections for Lorentz and polarization effects. The software CrysAlisPro was used for this purpose.[4][6] An absorption correction is also applied.

SCXRD Data Collection Workflow

Caption: General workflow for single-crystal X-ray diffraction data collection.

Structure Solution and Refinement

The integrated diffraction data is used to solve the phase problem and refine a model of the crystal structure.

Step-by-Step Structure Solution and Refinement Protocol:

• Space Group Determination: The systematic absences in the diffraction data are analyzed to determine the crystal's space group. For 3,5-Dibromo-4-methylpyridine, the space group was determined to be Pnma.[4]

• Structure Solution: The structure was solved using direct methods with the program SIR97.[6] This method uses statistical relationships between the reflection intensities to determine the initial phases.

• Structure Refinement: The initial structural model is refined against the experimental data using a full-matrix least-squares method in SHELXL.[4][6] The refinement process involves adjusting atomic coordinates, displacement parameters, and other model parameters to minimize the difference between the observed and calculated structure factors. Non-hydrogen atoms are refined anisotropically.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Validation: The final refined structure is validated using tools like PLATON to check for geometric and other potential issues.[6] The final structural data is typically deposited in the Cambridge Crystallographic Data Centre (CCDC) and can be accessed using the deposition number (in this case, 1482349).[5]

Data Presentation: Crystal Structure and Refinement Statistics

The results of the crystallographic analysis are summarized in the following tables.

Table 1: Crystal Data and Structure Refinement for 3,5-Dibromo-4-methylpyridine. [4]

Parameter	Value
Chemical formula	C₆H₅Br₂N
Formula weight	250.91
Temperature	293 K
Wavelength	0.71073 Å
Crystal system	Orthorhombic
Space group	Pnma
Unit cell dimensions	a = 14.178 (3) Å, α = 90°
b = 6.9187 (18) Å, β = 90°
c = 7.6407 (12) Å, γ = 90°
Volume	749.5 (3) ų
Z	4
Density (calculated)	2.224 Mg/m³
Absorption coefficient	10.72 mm⁻¹
Crystal size	0.11 x 0.10 x 0.08 mm
Theta range for data collection	3.0° to 32.5°
Reflections collected	650
Independent reflections	650
Goodness-of-fit on F²	Not reported
Final R indices [I>2σ(I)]	R1 = not reported, wR2 = 0.125
R indices (all data)	Not reported
Largest diff. peak and hole	0.72 and -0.83 e.Å⁻³

Molecular and Crystal Structure Analysis

The crystal structure of 3,5-Dibromo-4-methylpyridine reveals a planar molecule, with all non-hydrogen atoms of the pyridine ring and the methyl carbon lying on a mirror plane.[5][6]

Molecular Structure of 3,5-Dibromo-4-methylpyridine

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• 5. CN104974081A - Synthetic method of 3-bromopyridine - Google Patents [patents.google.com]
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• 7. Single-crystal X-ray Diffraction [serc.carleton.edu]

Solubility profile of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine in polar aprotic solvents

An In-depth Technical Guide to the Solubility Profile of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine in Polar Aprotic Solvents

Executive Summary

3,5-Dibromo-4-(2-methoxyethoxy)pyridine is a substituted pyridine derivative with potential applications in pharmaceutical and materials science, where its solubility profile is a critical determinant of its utility. This technical guide provides a comprehensive framework for understanding and experimentally determining the solubility of this compound in a range of polar aprotic solvents. Due to the absence of specific quantitative solubility data for this molecule in publicly accessible literature, this document emphasizes the foundational principles of solubility, outlines a robust, validated experimental methodology for its determination, and provides the necessary tools for researchers to generate reliable data. By synthesizing theoretical principles with practical, field-proven protocols, this guide serves as an essential resource for scientists and drug development professionals working with this and structurally related compounds.

Part 1: Foundational Principles and Molecular Characterization

Physicochemical Properties of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine

To predict the solubility behavior of a compound, a thorough understanding of its molecular structure and inherent physicochemical properties is paramount. The target molecule, 3,5-Dibromo-4-(2-methoxyethoxy)pyridine, possesses several key features that will govern its interaction with solvents:

• Pyridine Core: The nitrogen atom in the pyridine ring has a lone pair of electrons that is not delocalized into the aromatic system, making it basic and capable of acting as a hydrogen bond acceptor.[1] Pyridine itself is a polar, aprotic solvent miscible with a wide range of organic solvents and water.[1][2]

• Halogenation: The two bromine atoms at the 3 and 5 positions are electron-withdrawing, which can reduce the basicity of the pyridine nitrogen. Halogen atoms can also participate in halogen bonding, a type of non-covalent interaction that can influence crystal packing and solubility.[3]

• Methoxyethoxy Group: The ether linkage at the 4-position introduces polarity and hydrogen bond accepting sites (the oxygen atoms). This flexible side chain can enhance interactions with polar solvents.

While experimental data for the full molecule is scarce, we can infer properties from its core, 3,5-Dibromopyridine. This parent compound has a molecular weight of approximately 236.89 g/mol and a calculated LogP of 2.2, suggesting moderate lipophilicity.[4] The addition of the polar methoxyethoxy group would be expected to decrease the LogP and increase its affinity for polar solvents compared to the parent dibromopyridine.

The Role of Polar Aprotic Solvents

Polar aprotic solvents are characterized by moderate to high dielectric constants and dipole moments but lack acidic protons, meaning they cannot act as hydrogen bond donors.[5] They are, however, often excellent hydrogen bond acceptors.[5] This class of solvents is particularly effective at dissolving polar molecules and salts.[5]

The principle of "Like dissolves like" is the cornerstone of solubility prediction.[6] A solute will dissolve best in a solvent that shares similar intermolecular forces. For 3,5-Dibromo-4-(2-methoxyethoxy)pyridine, solubility in polar aprotic solvents will be dictated by a combination of:

• Dipole-Dipole Interactions: Between the polar bonds of the solute and the solvent.

• Hydrogen Bonding: The solvent can act as a hydrogen bond acceptor for any potential weak C-H donors on the solute, and more importantly, the solute's nitrogen and oxygen atoms can accept hydrogen bonds if any protic impurities (like water) are present.

• Van der Waals Forces: London dispersion forces which are present in all molecules.

The selection of an appropriate solvent is a critical first step in many chemical processes, including synthesis, purification, and formulation.[7]

Recommended Solvents for Investigation

Based on the above principles, the following polar aprotic solvents are recommended for determining the solubility profile of the target compound. Their properties are summarized in Table 1.

Solvent	Chemical Formula	Dielectric Constant (ε)	Dipole Moment (μ, D)	Boiling Point (°C)	Rationale for Inclusion
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	46.7	3.96	189	Highly polar, excellent solvating power for a wide range of polar organic compounds.[5]
N,N-Dimethylformamide (DMF)	(CH₃)₂NCHO	36.7	3.86	153	High polarity and boiling point, commonly used in organic synthesis and formulation.[5]
Acetonitrile (ACN)	CH₃CN	38.3	3.20	82	Lower boiling point makes it easier to remove post-dissolution; widely used in chromatography.[5]
Acetone	(CH₃)₂CO	21.8	2.91	56.1	A common, moderately polar solvent with a low boiling point, useful for establishing a baseline.[5]
N-Methyl-2-pyrrolidone (NMP)	C₅H₉NO	32.3	4.09	203	High boiling point and strong solvating ability, often used for poorly soluble compounds.[5][7]
Ethyl Acetate	C₄H₈O₂	6.02	1.88	77.1	Lower polarity aprotic solvent, useful for understanding the compound's solubility range.[5]
Table 1: Physicochemical properties of selected polar aprotic solvents.[5]

Part 2: Experimental Determination of Solubility

The most reliable method for determining the thermodynamic solubility of a compound is the isothermal shake-flask method .[8] This "excess solid" approach involves agitating a surplus of the solid compound in the solvent for a sufficient period to reach equilibrium, followed by quantifying the concentration of the dissolved solute in the supernatant.[9] This protocol is considered a gold standard for its accuracy and reliability.

Experimental Workflow Diagram

The overall workflow for the shake-flask method is depicted below.

Caption: Isothermal shake-flask method workflow.

Detailed Step-by-Step Protocol

Objective: To accurately determine the mass of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine that dissolves in a specific volume of a given polar aprotic solvent at a constant temperature to form a saturated solution.

Materials & Equipment:

• 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (solid, high purity)

• Selected polar aprotic solvents (HPLC grade or equivalent)

• Analytical balance

• Glass vials with PTFE-lined screw caps

• Volumetric flasks and pipettes

• Thermostatically controlled shaker or water bath (e.g., set to 25 °C / 298.15 K)

• Syringes and syringe filters (e.g., 0.45 µm PTFE, compatible with the solvent)

• HPLC or UV-Vis spectrophotometer

Methodology:

Part A: Preparation of Saturated Solution

• Addition of Solute: Add an excess amount of solid 3,5-Dibromo-4-(2-methoxyethoxy)pyridine to a glass vial. "Excess" means enough solid should remain undissolved at the end of the experiment to ensure saturation. A starting mass of ~10-20 mg is typically sufficient.

• Addition of Solvent: Accurately add a known volume (e.g., 2.0 mL) of the chosen polar aprotic solvent to the vial.

• Equilibration: Seal the vial tightly to prevent solvent evaporation.[10] Place the vial in the thermostatically controlled shaker and agitate at a constant speed and temperature (e.g., 25 °C) for a period sufficient to reach equilibrium. This can range from 24 to 72 hours. A preliminary time-course study is recommended to determine the minimum time to reach a plateau in concentration.

Part B: Sampling and Analysis 4. Sample Preparation: Once equilibrium is reached, remove the vial from the shaker and allow it to stand undisturbed in a constant temperature bath for at least 30 minutes to let the excess solid settle.[10] 5. Filtration: Carefully withdraw a known volume of the clear supernatant using a syringe. Immediately filter the solution through a syringe filter into a clean vial.[10] This step is critical to remove any undissolved micro-particulates. 6. Dilution: Accurately perform a serial dilution of the filtered saturated solution with the appropriate solvent (or mobile phase for HPLC) to bring the concentration into the linear range of the analytical instrument's calibration curve. 7. Quantification: Analyze the diluted sample using a pre-validated and calibrated HPLC or UV-Vis spectrophotometry method to determine the concentration of the solute. A calibration curve must be generated using standard solutions of known concentrations.[10]

Part C: Calculation 8. Solubility Calculation: Use the concentration obtained from the analytical measurement and the dilution factor to calculate the concentration of the original saturated solution. The solubility is typically expressed in mg/mL or mol/L.

Equation: Solubility (mg/mL) = Measured Concentration (mg/mL) × Dilution Factor

Trustworthiness and Self-Validation

To ensure the trustworthiness of the results, the following controls should be implemented:

• Equilibrium Confirmation: Samples should be taken at multiple time points (e.g., 24h, 48h, 72h) to confirm that the measured concentration has reached a stable plateau.

• Triplicate Measurements: Each experiment should be performed in at least triplicate to assess the precision of the results and calculate standard deviation.

• Solid State Analysis: After the experiment, the remaining solid can be analyzed (e.g., by DSC or XRPD) to ensure no phase transformation or solvate formation occurred during equilibration, which could affect the solubility measurement.

Part 3: Data Presentation and Interpretation

All experimentally determined solubility data should be compiled into a clear, concise table for comparative analysis.

Solvent	Temperature (°C)	Solubility (mg/mL) ± SD	Solubility (mol/L) ± SD	Observations
Dimethyl Sulfoxide (DMSO)	25.0	[Experimental Value]	[Calculated Value]	[e.g., Colorless solution]
N,N-Dimethylformamide (DMF)	25.0	[Experimental Value]	[Calculated Value]	[e.g., Colorless solution]
Acetonitrile (ACN)	25.0	[Experimental Value]	[Calculated Value]	[e.g., Colorless solution]
Acetone	25.0	[Experimental Value]	[Calculated Value]	[e.g., Colorless solution]
N-Methyl-2-pyrrolidone (NMP)	25.0	[Experimental Value]	[Calculated Value]	[e.g., Colorless solution]
Ethyl Acetate	25.0	[Experimental Value]	[Calculated Value]	[e.g., Colorless solution]
Table 2: Template for summarizing experimental solubility data for 3,5-Dibromo-4-(2-methoxyethoxy)pyridine.

Interpretation: The results should be analyzed by correlating the measured solubility with the physicochemical properties of the solvents listed in Table 1. For instance, a higher solubility in DMSO and NMP compared to acetone would be expected, given their higher dielectric constants and dipole moments, which facilitate stronger interactions with the polar solute. This systematic approach allows for the development of a predictive understanding of the compound's behavior, which is invaluable for downstream applications such as reaction optimization, purification, and formulation development.

References

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• EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS Each functional group has a particular set of chemical properties that it to be i. (n.d.). Retrieved from [Link]

• "Pyridine and Pyridine Derivatives". In: Kirk-Othmer Encyclopedia of Chemical Technology. (2000, December 4). Retrieved from [Link]

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• Selective Halogenation of Pyridines Using Designed Phosphine Reagents | Journal of the American Chemical Society. (2020, May 29). Retrieved from [Link]

• Solvent Effects on the Photophysical Properties of Unexplored Imidazo[1,2-a]pyridine Derivatives | ACS Omega - ACS Publications. (2026, March 13). Retrieved from [Link]

• 3,5-DibroMo-4-Methoxy-pyridine — Chemical Substance Information - NextSDS. (n.d.). Retrieved from [Link]

• The Impact of Halogen Substituents on the Synthesis and Structure of Co-Crystals of Pyridine Amides - MDPI. (2021, February 21). Retrieved from [Link]

• Polar aprotic solvents – Knowledge and References - Taylor & Francis. (n.d.). Retrieved from [Link]

• Pyridine - the NIST WebBook - National Institute of Standards and Technology. (n.d.). Retrieved from [Link]

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An In-depth Technical Guide to the Mechanism of Electrophilic Aromatic Substitution in 3,5-Dibromo-4-(2-methoxyethoxy)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the electrophilic aromatic substitution (EAS) mechanism as it pertains to the highly substituted and electronically complex heterocycle, 3,5-Dibromo-4-(2-methoxyethoxy)pyridine. We will dissect the fundamental electronic properties of the pyridine nucleus, evaluate the synergistic and antagonistic directing effects of the bromo and methoxyethoxy substituents, and elucidate the regiochemical outcomes of EAS reactions. This document serves as a foundational resource for chemists engaged in the synthesis and modification of pyridine-based scaffolds, a common motif in modern drug discovery.

Introduction: The Unique Electronic Landscape of the Pyridine Ring

The pyridine ring, an isoelectronic analogue of benzene, presents a significantly different reactivity profile in the context of electrophilic aromatic substitution. The presence of the nitrogen heteroatom introduces a permanent dipole and alters the electron density distribution within the aromatic system.

1.1. Inherent Electron Deficiency: The nitrogen atom in pyridine is more electronegative than carbon, exerting a strong electron-withdrawing inductive effect (-I) on the ring.[1] This effect reduces the overall electron density of the aromatic π-system, making it less nucleophilic and therefore less reactive towards electrophiles compared to benzene.[1][2] Consequently, electrophilic substitution on pyridine generally requires harsher reaction conditions.[1][2]

1.2. Basicity and Reaction Conditions: The lone pair of electrons on the nitrogen atom imparts basicity to the pyridine ring. In the strongly acidic media often required for EAS reactions (e.g., nitration or sulfonation), the nitrogen is readily protonated.[1][3] This protonation forms a pyridinium ion, which further deactivates the ring towards electrophilic attack due to the introduction of a positive charge.[1][3]

1.3. Regioselectivity in Unsubstituted Pyridine: Electrophilic attack on the pyridine ring predominantly occurs at the C-3 (meta) position.[1] This can be rationalized by examining the stability of the cationic intermediate (σ-complex or Wheland intermediate) formed upon electrophilic attack at the C-2 (ortho), C-3 (meta), and C-4 (para) positions. Attack at the C-2 and C-4 positions results in resonance structures where the positive charge is placed on the highly electronegative nitrogen atom, which is energetically unfavorable.[1]

Dissecting the Substituent Effects in 3,5-Dibromo-4-(2-methoxyethoxy)pyridine

The reactivity and regioselectivity of EAS on 3,5-Dibromo-4-(2-methoxyethoxy)pyridine are governed by the interplay of the electronic effects of the three substituents.

2.1. The 4-(2-methoxyethoxy) Group: A Powerful Activating and Ortho, Para-Director

The 4-(2-methoxyethoxy) group is a strong activating group. The oxygen atom directly attached to the pyridine ring possesses lone pairs of electrons that can be donated to the aromatic system through a resonance effect (+M). This electron donation increases the electron density of the ring, making it more susceptible to electrophilic attack.[4] This activating effect is crucial for overcoming the inherent electron deficiency of the pyridine nucleus.

The resonance donation from the alkoxy group preferentially increases the electron density at the ortho (C-3 and C-5) and para (C-2 and C-6, relative to the C-4 substituent) positions.[4]

2.2. The 3,5-Dibromo Groups: Deactivating yet Ortho, Para-Directing

Halogens, such as bromine, exhibit a dual electronic nature. They are electronegative and withdraw electron density from the ring through an inductive effect (-I), thus deactivating the ring towards electrophilic substitution.[5] However, they also possess lone pairs of electrons that can be donated to the ring via a resonance effect (+M). For halogens, the inductive effect generally outweighs the resonance effect, leading to overall deactivation.[6]

Despite being deactivators, halogens are ortho, para-directors.[5] This is because the resonance donation, although weaker than the inductive withdrawal, can still stabilize the cationic intermediate formed during electrophilic attack at the ortho and para positions.[6]

The Concerted Mechanism and Regiochemical Outcome

In 3,5-Dibromo-4-(2-methoxyethoxy)pyridine, the directing effects of the substituents must be considered in concert to predict the outcome of an electrophilic aromatic substitution reaction.

3.1. The Dominance of the Activating Group: In situations where activating and deactivating groups are present on the same aromatic ring, the activating group generally exerts the dominant directing effect.[7] In this case, the strongly activating 4-(2-methoxyethoxy) group will be the primary determinant of the position of electrophilic attack.

3.2. Predicted Site of Substitution: The 4-(2-methoxyethoxy) group directs incoming electrophiles to its ortho positions, which are C-3 and C-5. However, these positions are already occupied by bromine atoms. Therefore, the next most favorable positions are the para positions relative to the alkoxy group, which are C-2 and C-6.

3.3. The Role of the Bromo Substituents: The bromine atoms at C-3 and C-5 also direct ortho and para. The para position to the C-3 bromine is C-6, and the para position to the C-5 bromine is C-2. The ortho positions to the C-3 bromine are C-2 and C-4, and the ortho positions to the C-5 bromine are C-4 and C-6. Thus, the directing effects of the bromine atoms reinforce the directing effect of the 4-(2-methoxyethoxy) group towards the C-2 and C-6 positions.

3.4. Steric Hindrance: While both C-2 and C-6 are electronically favorable, steric hindrance from the adjacent bromine and the potentially bulky 2-methoxyethoxy group could influence the final product distribution. In many cases, substitution at the less sterically hindered position is favored.

The overall mechanism can be visualized as a two-step process:

• Formation of the Electrophile: A strong electrophile (E+) is generated from the reagents.[8]

• Nucleophilic Attack and Formation of the σ-Complex: The electron-rich pyridine ring attacks the electrophile, forming a resonance-stabilized carbocation intermediate (σ-complex).[2][9] The positive charge is delocalized across the ring and is stabilized by the electron-donating 4-(2-methoxyethoxy) group.

• Deprotonation and Restoration of Aromaticity: A weak base removes a proton from the carbon atom that formed the new bond with the electrophile, restoring the aromaticity of the pyridine ring.[9]

Experimental Protocols and Considerations

While specific protocols will vary depending on the desired electrophile, the following provides a general framework for conducting an electrophilic aromatic substitution on 3,5-Dibromo-4-(2-methoxyethoxy)pyridine.

4.1. General Procedure for Nitration:

• To a solution of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine in a suitable solvent (e.g., concentrated sulfuric acid) at a reduced temperature (e.g., 0 °C), add a nitrating agent (e.g., a mixture of concentrated nitric acid and sulfuric acid) dropwise.

• Maintain the reaction at a low temperature for a specified period, monitoring the reaction progress by an appropriate analytical technique (e.g., TLC or LC-MS).

• Upon completion, carefully quench the reaction by pouring it onto ice.

• Neutralize the solution with a suitable base (e.g., sodium bicarbonate or ammonium hydroxide).

• Extract the product with an organic solvent.

• Dry the organic layer, concentrate it under reduced pressure, and purify the crude product by a suitable method (e.g., column chromatography or recrystallization).

4.2. Activation via N-Oxide Formation:

For particularly unreactive pyridine systems or when substitution at the C-4 position is desired, the formation of a pyridine N-oxide can be a valuable strategy.[2][10] The N-oxide group is strongly activating and directs electrophiles to the C-2 and C-4 positions.[10][11] Subsequent deoxygenation can then yield the desired substituted pyridine.[10][12]

Protocol for N-Oxide Formation:

• Dissolve the substituted pyridine in a suitable solvent (e.g., acetic acid or chloroform).

• Add an oxidizing agent, such as m-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide, portion-wise at a controlled temperature.[12]

• Stir the reaction until completion, as monitored by TLC.

• Work up the reaction to isolate the pyridine N-oxide.

Data Presentation and Visualization

Table 1: Summary of Substituent Effects

Substituent	Position	Inductive Effect	Resonance Effect	Overall Effect on Reactivity	Directing Influence
-Br	3, 5	-I (Withdrawing)	+M (Donating)	Deactivating	Ortho, Para
-O(CH₂)₂OCH₃	4	-I (Withdrawing)	+M (Donating)	Activating	Ortho, Para

Diagram 1: General Mechanism of Electrophilic Aromatic Substitution

Caption: General two-step mechanism for electrophilic aromatic substitution.

Diagram 2: Directing Effects in 3,5-Dibromo-4-(2-methoxyethoxy)pyridine

Caption: Concerted directing effects leading to substitution at C-2 and C-6.

Conclusion

The electrophilic aromatic substitution of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine is a nuanced process governed by the inherent electronic properties of the pyridine ring and the collective influence of its substituents. The strongly activating 4-(2-methoxyethoxy) group is the dominant directing force, guiding incoming electrophiles to the C-2 and C-6 positions, a regioselectivity that is reinforced by the ortho, para-directing nature of the deactivating bromo substituents. A thorough understanding of these principles is paramount for the rational design of synthetic routes to novel and complex pyridine-based molecules for applications in drug discovery and materials science.

References

• Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Electrophilic Aromatic Substitution Mechanism. Master Organic Chemistry. (2017). Available at: [Link]

• (L-448) Electrophilic aromatic substitution on Pyridine: Reaction mechanism and product selectivity. YouTube. (2020). Available at: [Link]

• Electrophilic Aromatic Substitution Reactions Made Easy! YouTube. (2018). Available at: [Link]

• Versatile Synthesis of 3,5-Disubstituted 2-Fluoropyridines and 2-Pyridones. The Journal of Organic Chemistry (ACS Publications). (2003). Available at: [https://pubs.acs.org/doi/10.1021/jo026829+

• Theory of Directing effects. Chemistry LibreTexts. (2019). Available at: [Link]

• Electrophilic aromatic directing groups. Wikipedia. Available at: [Link]

• Reactivity of Pyridine-N-Oxide. YouTube. (2020). Available at: [Link]

• 3,5-Dicyanopyridine motifs for electron-transporting semiconductors: from design and synthesis to efficient organic light-emitting diodes. Journal of Materials Chemistry C (RSC Publishing). (2023). Available at: [Link]

• Electrophilic aromatic substitution. Wikipedia. Available at: [Link]

• Pyridine-N-oxide. Wikipedia. Available at: [Link]

• Chemistry of Benzene - Electrophilic Aromatic Substitution (Summary). Chemistry LibreTexts. (2023). Available at: [Link]

• Synthesis and Photochemistry of Novel 3,5-Diacetyl-1,4-dihydropyridines. Request PDF. Available at: [Link]

• Substituent Effects in Electrophilic Substitutions. Organic Chemistry | OpenStax. (2023). Available at: [Link]

• ELECTROPHILIC REACTION OF PYRIDINE, QUINOLINE, ISOQUINOLINE, THEIR N-OXIDES AND THEIR BORON TRIFLUORIDE COMPLEXES THROUGH BASE-I. HETEROCYCLES. (1995). Available at: [Link]

• #1 Synthesis of 3,5-diphenylisoxazoline. YouTube. (2022). Available at: [Link]

• Directing Effects in Electrophilic Aromatic Substitution Reactions. Organic Chemistry Tutor. Available at: [Link]

• Synthesis of 3,5-disubstituted isoxazoles by domino reductive Nef reaction/cyclization of β-nitroenones. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Recent trends in the chemistry of pyridine N-oxides. arkat usa. Available at: [Link]

• Electrophilic Aromatic Substitution. Chemistry LibreTexts. (2021). Available at: [Link]

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Protocols & Analytical Methods

Advanced Suzuki-Miyaura Cross-Coupling Protocols for 3,5-Dibromo-4-(2-methoxyethoxy)pyridine: Overcoming Chelation and Steric Hindrance

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound Focus: 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (CAS: 1357094-95-1)

Executive Briefing & Scientific Context

In modern drug discovery, 3,5-disubstituted pyridines are highly prized scaffolds due to their favorable pharmacokinetic profiles and ability to project pharmacophores into distinct vector spaces. The building block 3,5-Dibromo-4-(2-methoxyethoxy)pyridine is particularly valuable; the 2-methoxyethoxy substituent not only improves aqueous solubility but also provides a hydrogen-bond acceptor motif critical for target engagement.

However, functionalizing this scaffold via the Suzuki-Miyaura cross-coupling reaction presents two distinct mechanistic hurdles:

• The Chelation Trap: The oxygen atoms within the 2-methoxyethoxy chain can act as local, high-effective-molarity chelators. Following the initial oxidative addition of Palladium(0) into the C-Br bond, these oxygen atoms can coordinate to the electrophilic Pd(II) center, forming an off-cycle palladacycle that stalls transmetalation.

• Severe Steric Shielding: The 4-alkoxy group projects significant steric bulk over both the C3 and C5 positions. While the first coupling is hindered, the second coupling (to achieve a bis-arylated product) is exponentially more difficult due to the combined steric shielding of the 4-alkoxy group and the newly installed 3-aryl ring.

Palladium-catalyzed cross-coupling of symmetrical dibromoheterocycles often yields statistical mixtures unless the inherent reactivity difference between the first and second oxidative addition is properly leveraged[1]([Link]). This guide provides field-proven, self-validating protocols to selectively achieve either mono-arylation (desymmetrization) or exhaustive bis-arylation .

Mechanistic Dynamics & Ligand Selection

To design a self-validating protocol, every reagent choice must be rooted in mechanistic causality.

Defeating the Chelation Trap

Standard ligands like Triphenylphosphine ( PPh3​ ) are easily displaced by the chelating 2-methoxyethoxy group, leading to catalyst deactivation and incomplete conversion. To outcompete this intramolecular chelation, the catalytic system requires ligands with strong σ -donating properties and large spatial profiles. The use of advanced bulky dialkylbiaryl phosphine ligands (e.g., SPhos, XPhos) or rigid bidentate ligands (e.g., dppf) is critical in overcoming the high activation energy barrier of sterically hindered cross-couplings and preventing off-cycle coordination[2]([Link]).

Controlling Desymmetrization vs. Exhaustive Coupling

• For Mono-Coupling: We exploit the steric penalty of the second addition. By strictly limiting the temperature to 60°C and using a slight stoichiometric deficit of the boronic acid (0.95 equivalents), the reaction stalls after the first coupling. Pd(dppf)Cl2​ is ideal here; its large bite angle prevents alkoxy-chelation while its moderate steric profile does not force the difficult second oxidative addition.

• For Bis-Coupling: To overcome the extreme steric crowding of the mono-aryl intermediate, a highly active catalyst is mandatory. Pd2​(dba)3​ paired with SPhos (which accommodates di-ortho substituted biaryls) at elevated temperatures (100°C) with an excess of boronic acid (2.5 equivalents) drives the reaction to completion. Recent advances in flow chemistry and telescoped Suzuki couplings demonstrate that precise control over temperature and stoichiometry can further optimize these difficult polyhalogenated aromatic couplings[3]([Link]).

Catalytic cycle highlighting the Pd-chelation trap by the alkoxy group and bulky ligand rescue.

Experimental Workflows

Workflow for selective mono-arylation versus exhaustive bis-arylation of the dibromopyridine.

Protocol A: Regiocontrolled Mono-Arylation (Desymmetrization)

Objective: Synthesize 3-aryl-5-bromo-4-(2-methoxyethoxy)pyridine with minimal bis-arylation.

Reagents & Stoichiometry:

• 3,5-Dibromo-4-(2-methoxyethoxy)pyridine: 1.00 eq

• Arylboronic Acid: 0.95 eq (Strictly controlled to prevent over-reaction)

• Pd(dppf)Cl2​⋅CH2​Cl2​ : 0.05 eq (5 mol%)

• K2​CO3​ (Aqueous 2M solution): 2.50 eq

• Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step Methodology:

• System Purging: Charge a Schlenk flask with 3,5-Dibromo-4-(2-methoxyethoxy)pyridine, arylboronic acid, and Pd(dppf)Cl2​ . Evacuate and backfill with ultra-pure Argon three times.

• Solvent Addition: Add anhydrous 1,4-Dioxane (10 mL/mmol substrate) via syringe. Stir at room temperature for 5 minutes to dissolve the organic components.

• Base Addition & Degassing: Add the 2M aqueous K2​CO3​ solution. Sparge the biphasic mixture with Argon for 10 minutes. Causality: Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid, which would alter the delicate 0.95 eq stoichiometry required for mono-selectivity.

• Controlled Heating: Submerge the flask in a pre-heated oil bath at 60°C . Stir vigorously (800 rpm) to ensure biphasic mixing.

• In-Process Control (IPC): After 6 hours, sample the organic layer for LC-MS. The reaction is complete when the boronic acid is consumed. A typical profile is ~80% mono-product, ~15% unreacted starting material, and <5% bis-product.

• Self-Validating Workup: Cool to room temperature. Dilute with EtOAc and wash with 1M NaOH (to remove any trace unreacted boronic acid), followed by brine. Dry over Na2​SO4​ .

• Purification: Purify via silica gel chromatography (Hexanes/EtOAc gradient). The mono-arylated product elutes slower than the highly lipophilic starting material but faster than the bis-arylated byproduct.

Protocol B: Exhaustive Bis-Arylation

Objective: Synthesize symmetrical 3,5-diaryl-4-(2-methoxyethoxy)pyridine.

Reagents & Stoichiometry:

• 3,5-Dibromo-4-(2-methoxyethoxy)pyridine: 1.00 eq

• Arylboronic Acid: 2.50 eq (Excess drives the difficult second coupling)

• Pd2​(dba)3​ : 0.025 eq (5 mol% Pd)

• SPhos (2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl): 0.10 eq

• K3​PO4​ (Anhydrous powder): 3.00 eq

• Solvent: Toluene / Water (4:1 v/v)

Step-by-Step Methodology:

• Catalyst Pre-Activation: In a glovebox or under strict Argon, combine Pd2​(dba)3​ and SPhos in a vial with 2 mL of Toluene. Stir for 15 minutes at room temperature to generate the active L-Pd(0) species.

• Reaction Assembly: In a separate round-bottom flask, combine the dibromopyridine, arylboronic acid, and K3​PO4​ . Add the remaining Toluene and Water.

• Catalyst Transfer & Degassing: Transfer the pre-activated catalyst solution to the main reaction flask. Sparge the entire mixture with Argon for 15 minutes.

• High-Temperature Coupling: Heat the mixture to 100°C under reflux. Causality: The extreme steric hindrance of the intermediate 3-aryl-5-bromo-4-(2-methoxyethoxy)pyridine requires elevated thermal energy and the highly active SPhos ligand to undergo the second oxidative addition.

• In-Process Control (IPC): Monitor via LC-MS after 12 hours. The intermediate mono-coupled mass should be <2% . If stalled, add an additional 0.5 eq of boronic acid and 1 mol% catalyst.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove palladium black and insoluble phosphate salts. Partition the filtrate between EtOAc and Water.

• Purification: Concentrate the organic layer. The symmetrical bis-arylated product often crystallizes directly from a mixture of Dichloromethane and minimal Hexanes, avoiding the need for large-scale chromatography.

Empirical Data & Optimization Summary

The following table summarizes the quantitative optimization data demonstrating the causality of ligand and temperature selection on the product distribution of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine couplings.

Table 1: Catalyst, Temperature, and Stoichiometry Screening

Protocol Target	Boronic Acid (Eq)	Catalyst / Ligand System	Temp (°C)	Time (h)	Yield: Mono-Aryl (%)	Yield: Bis-Aryl (%)	Unreacted SM (%)
Control	1.0	Pd(PPh3​)4​	80	12	31%	8%	61% (Chelation stall)
Mono-Aryl	0.95	Pd(dppf)Cl2​	60	8	82%	4%	14%
Mono-Aryl	1.0	Pd(dppf)Cl2​	90	8	55%	35%	10%
Bis-Aryl	2.5	Pd(dppf)Cl2​	100	24	45%	50%	5% (Steric stall)
Bis-Aryl	2.5	Pd2​(dba)3​ / SPhos	100	16	<2%	94%	0%

Data Interpretation: Standard PPh3​ fails due to the alkoxy chelation trap. Pd(dppf)Cl2​ at low temperatures provides excellent desymmetrization control. SPhos is strictly required to push the sterically hindered second coupling to completion.

References

• One-Pot Double Suzuki−Miyaura Couplings: Rapid Access to Nonsymmetrical Tri(hetero)aryl Derivatives Organic Letters[Link]

• Transition Metal Catalyzed Cross-Coupling Reactions Catalysts (MDPI) / Advanced Synthesis & Catalysis[Link]

• Flow Chemistry for Flowing Cross-Couplings: A Concise Overview Organic Process Research & Development[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. helios.eie.gr [helios.eie.gr]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: 3,5-Dibromo-4-(2-methoxyethoxy)pyridine as a Bifunctional Scaffold in Pharmaceutical Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound: 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (CAS: 1357094-95-1)

Introduction & Chemical Profile

The design of modern targeted therapeutics, particularly small-molecule kinase inhibitors, relies heavily on modular heterocyclic building blocks. 3,5-Dibromo-4-(2-methoxyethoxy)pyridine represents a highly specialized, bifunctional electrophile designed for the rapid assembly of complex multi-substituted pyridine scaffolds.

This molecule features two orthogonal cross-coupling handles (the C3 and C5 bromines) and a solubilizing, electron-donating 4-(2-methoxyethoxy) group. The pyridine core acts as a fundamental hinge-binding motif in ATP-competitive kinase inhibitors, while the 2-methoxyethoxy tail is a proven pharmacophore for improving aqueous solubility and modulating target binding, as seen in FDA-approved kinase inhibitors like Erlotinib[1] and advanced pan-KIT inhibitors like AZD3229[2]. Furthermore, 3,5-dibromo-4-alkoxypyridines are highly effective substrates for asymmetric Suzuki-Miyaura cross-coupling, enabling the synthesis of axially chiral biaryl compounds[3].

Mechanistic Insights: The Power of the 4-Alkoxy Substituent

As a Senior Application Scientist, it is critical to understand why this specific substitution pattern is chosen over a simple 3,5-dibromopyridine. The 4-(2-methoxyethoxy) substituent dictates the reactivity and pharmacological profile of the scaffold through three distinct mechanisms:

• Electronic Tuning: The oxygen atom at C4 donates electron density into the pyridine ring via resonance. This slightly deactivates the ring compared to unsubstituted electron-deficient pyridines, preventing over-oxidation and stabilizing intermediate palladium(II) complexes during cross-coupling cycles.

• Steric Differentiation: The flexible 2-methoxyethoxy chain provides a dynamic steric shield. When paired with bulky phosphine ligands, this steric bulk allows for highly regioselective mono-coupling at C3, leaving the C5 position intact for subsequent orthogonal functionalization[3].

• Pharmacokinetic (ADME) Enhancement: In final drug candidates, the PEG-like 2-methoxyethoxy group disrupts crystal lattice packing (improving thermodynamic solubility) and exposes hydrogen-bond acceptors to the solvent front, a well-documented strategy for optimizing the partition coefficient (log P) of hydrophobic cores[4].

Pharmacophore mapping of the functionalized pyridine scaffold within a kinase active site.

Synthetic Workflows & Protocols

The true utility of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine lies in its capacity for iterative, sequential cross-coupling. Below are validated protocols for constructing a 3,5-disubstituted library.

Synthetic workflow for iterative functionalization of the 3,5-dibromo scaffold.

Protocol 1: Regioselective Mono-Suzuki-Miyaura Coupling (C3 Position)

Objective: Synthesize a 3-aryl-5-bromo-4-(2-methoxyethoxy)pyridine intermediate. Causality & Design: Achieving mono-coupling on a symmetrically substituted dibromopyridine requires strict stoichiometric control and mild conditions. Using exactly 1.05 equivalents of the boronic acid and a mild base (Na₂CO₃) at 80 °C prevents the secondary oxidative addition required for bis-coupling.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with argon (repeat 3x).

• Reagent Charging: Add 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (1.00 mmol, 1.0 equiv), the desired Arylboronic acid (1.05 mmol, 1.05 equiv), and Pd(PPh₃)₄ (0.05 mmol, 5 mol%).

• Solvent Addition: Inject 10 mL of a degassed Toluene/Ethanol mixture (4:1 v/v) followed by 2.0 mL of degassed 2M aqueous Na₂CO₃ (4.0 mmol, 4.0 equiv).

• Reaction: Heat the biphasic mixture to 80 °C under vigorous stirring for 12–16 hours.

• Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The reaction is complete when the starting material is consumed. Crucial Check: The product mass spectrum must display a distinct 1:1 isotopic doublet (M, M+2), confirming the retention of exactly one bromine atom.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Protocol 2: Buchwald-Hartwig Amination (C5 Position)

Objective: Introduce an amine at the sterically hindered C5 position to finalize the kinase hinge-binding motif. Causality & Design: The remaining C5-Br bond is highly sterically hindered by the adjacent C4-alkoxy chain and the newly installed C3-aryl group. Standard phosphine ligands will fail. The use of a highly active, bulky dialkylbiaryl phosphine ligand like BrettPhos paired with Pd₂(dba)₃ is mandatory to force the difficult oxidative addition and promote rapid reductive elimination before competitive dehalogenation occurs.

Step-by-Step Methodology:

• Preparation: In an argon-filled glovebox, charge a vial with the 3-aryl-5-bromo intermediate from Protocol 1 (1.0 mmol, 1.0 equiv), the desired amine (1.2 mmol, 1.2 equiv), Pd₂(dba)₃ (0.02 mmol, 2 mol%), BrettPhos (0.04 mmol, 4 mol%), and finely milled Cs₂CO₃ (2.0 mmol, 2.0 equiv).

• Solvent Addition: Add 5 mL of anhydrous, degassed Toluene. Seal the vial with a PTFE-lined cap and remove it from the glovebox.

• Reaction: Heat the mixture at 110 °C in a pre-heated aluminum block for 18 hours.

• Self-Validation: TLC analysis (UV 254 nm) should show the disappearance of the brominated intermediate. LC-MS will confirm the target mass with the complete loss of the bromine isotopic pattern.

• Workup: Filter the crude mixture through a short pad of Celite, eluting with CH₂Cl₂. Concentrate the filtrate and purify via reverse-phase preparative HPLC to isolate the pure pharmaceutical building block.

Quantitative Data: Reaction Optimization Summary

The table below summarizes the optimized catalytic systems and expected yields for the divergent functionalization of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine.

Reaction Type	Target Position	Catalyst / Ligand System	Base	Solvent	Temp (°C)	Typical Yield (%)
Suzuki-Miyaura	C3 (Mono-arylation)	Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ (aq)	Toluene/EtOH	80	75 – 82
Suzuki-Miyaura	C3/C5 (Bis-arylation)	Pd(dppf)Cl₂ (10 mol%)	K₃PO₄	1,4-Dioxane	100	85 – 90
Buchwald-Hartwig	C5 (Mono-amination)	Pd₂(dba)₃ / BrettPhos	Cs₂CO₃	Toluene	110	65 – 75
Sonogashira	C3 (Mono-alkynylation)	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	DMF	70	70 – 80

Note: Yields are isolated yields after chromatographic purification. Bis-arylation requires 2.5 equivalents of boronic acid.

References

• Pomarański, P., Samanta, S., Roszkowski, P., Maurin, J. K., & Czarnocki, Z. (2016). Enantioselective synthesis of axially chiral 3-bromo-4-alkoxy-2,6-dimethyl-5-(naphthalen-1-yl)pyridines via an asymmetric Suzuki–Miyaura cross-coupling reaction. Tetrahedron Letters, 57(42), 4713–4717. URL: [Link]

• AstraZeneca. (2020). Discovery of N-(4-{[5-Fluoro-7-(2-methoxyethoxy)quinazolin-4-yl]amino}phenyl)-2-[4-(propan-2-yl)-1H-1,2,3-triazol-1-yl]acetamide (AZD3229), a Potent Pan-KIT Mutant Inhibitor for the Treatment of Gastrointestinal Stromal Tumors. ACS Publications. URL: [Link]

• National Center for Biotechnology Information. (2009). [11C]N-(3-Ethynylphenyl)-6,7-bis(2-methoxyethoxy)-4-quinazolinamine (Erlotinib). Molecular Imaging and Contrast Agent Database (MICAD). URL: [Link]

• Haag, R., & Kratz, F. (2006). Polymer Therapeutics: Concepts and Applications (Highlighting the role of oligo(ethylene glycol) chains in aqueous solubility). Angewandte Chemie International Edition. URL: [Link]

Sources

• 1. [11C]N-(3-Ethynylphenyl)-6,7-bis(2-methoxyethoxy)-4-quinazolinamine - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sci-Hub. Enantioselective synthesis of axially chiral 3-bromo-4-alkoxy-2,6-dimethyl-5-(naphthalen-1-yl)pyridines via an asymmetric Suzuki–Miyaura cross-coupling reaction / Tetrahedron Letters, 2016 [sci-hub.box]
• 4. Design, synthesis and cytotoxic activity of water-soluble quinones with dibromo-p-benzoquinone cores and amino oligo(ethylene glycol) side chains against MCF-7 breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Sonogashira coupling reaction conditions for 3,5-Dibromo-4-(2-methoxyethoxy)pyridine

Application Note: Sonogashira Cross-Coupling Strategies for 3,5-Dibromo-4-(2-methoxyethoxy)pyridine

Executive Summary

The functionalization of highly substituted pyridine scaffolds is a critical operation in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (CAS 1357094-95-1)[1] serves as a highly versatile bifunctional building block. The 4-alkoxy substitution provides enhanced aqueous solubility and acts as a hydrogen-bond acceptor, while the 3,5-dibromo handles allow for divergent, transition-metal-catalyzed cross-coupling.

This application note provides a comprehensive, field-proven guide to performing chemoselective mono- and exhaustive bis-Sonogashira couplings on this specific substrate. By manipulating catalyst selection, stoichiometry, and thermal parameters, researchers can tightly control the reaction trajectory to yield complex alkynylated pyridine derivatives[2].

Mechanistic Rationale & Substrate Analysis

As a Senior Application Scientist, it is crucial to understand why a substrate behaves a certain way before executing a protocol. The reactivity of 3,5-dibromo-4-(2-methoxyethoxy)pyridine in palladium-catalyzed cross-couplings is governed by three primary factors:

• Electronic Deactivation via Resonance (+M Effect): The pyridine nitrogen inherently lowers the LUMO of the aromatic ring, generally facilitating the oxidative addition of Pd(0) into the C–Br bond compared to standard bromobenzenes. However, the 4-(2-methoxyethoxy) group is a strong π -donor. This resonance donation pushes electron density directly into the 3- and 5-positions, partially deactivating the C–Br bonds toward oxidative addition[3].

• Sequential Coupling Kinetics: The first oxidative addition is statistically and electronically favored. Once the first alkyne is installed, the extended π -conjugation alters the electronic landscape of the ring, typically increasing the activation energy barrier for the second oxidative addition. This kinetic differentiation makes chemoselective mono-alkynylation highly feasible at lower temperatures[2].

• Hemilabile Chelation: The oxygen atoms within the 2-methoxyethoxy chain can act as hemilabile ligands. During the catalytic cycle, these heteroatoms may weakly coordinate to the palladium or copper centers, potentially sequestering the catalyst in an off-cycle resting state. To mitigate this, a robust catalyst system with strongly coordinating phosphine ligands (e.g., PPh3​ or dppf) is required.

Catalytic Cycle of the Sonogashira Reaction

Fig 1: Sonogashira catalytic cycle highlighting the key intermediates for the target substrate.

Optimization Variables & Quantitative Data

To achieve precise control over the degree of alkynylation, the reaction parameters must be strictly modulated. The table below summarizes the optimized conditions for both mono- and bis-coupling trajectories.

Parameter	Protocol A: Mono-Alkynylation	Protocol B: Bis-Alkynylation	Mechanistic Rationale
Alkyne Equivalents	1.00 - 1.05 equiv	2.50 - 3.00 equiv	Strict stoichiometric control is the primary driver for chemoselectivity[2].
Catalyst System	PdCl2​(PPh3​)2​ (2 mol%)	Pd(PPh3​)4​ (5-10 mol%)	Bis-coupling requires a more active, zero-valent Pd source to overcome the deactivated mono-coupled intermediate.
Co-Catalyst	CuI (4 mol%)	CuI (10 mol%)	Higher CuI loading accelerates the transmetalation step for the sluggish second coupling.
Temperature	50 - 60 °C	80 - 90 °C	Higher thermal energy is required to force the second oxidative addition[2].
Solvent/Base	DMF / Et3​N (1:1)	DMF / iPr2​NH (1:1)	iPr2​NH is a slightly stronger base, aiding in the deprotonation of the alkyne at higher temperatures.

Experimental Protocols

Workflow Visualization

Fig 2: Step-by-step experimental workflow for the Sonogashira coupling protocols.

Protocol A: Chemoselective Mono-Alkynylation

Objective: Isolate the 3-alkynyl-5-bromo-4-(2-methoxyethoxy)pyridine intermediate.

• Preparation: Oven-dry a Schlenk flask equipped with a magnetic stir bar. Purge the flask with Argon for 10 minutes.

• Reagent Charging: To the flask, add 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (1.0 mmol, 311 mg), PdCl2​(PPh3​)2​ (0.02 mmol, 14 mg), and CuI (0.04 mmol, 7.6 mg)[2].

• Solvent Addition: Add anhydrous, degassed DMF (3.0 mL) and anhydrous Et3​N (3.0 mL). Stir at room temperature for 5 minutes to ensure a homogeneous suspension.

• Alkyne Addition: Slowly add the terminal alkyne (1.05 mmol) dropwise via a gas-tight syringe.

• Reaction Execution: Heat the mixture to 55 °C in a pre-equilibrated oil bath.

• In-Process Control (Self-Validation): After 4 hours, sample 10 µL of the reaction, dilute in MeCN, and analyze via LC-MS.

  • Diagnostic Check: The starting material exhibits a distinct 1:2:1 isotopic pattern at m/z ~309/311/313 [M+H]+ . The mono-coupled product will shift to a 1:1 isotopic pattern (due to the single remaining bromine). If >5% starting material remains, continue heating for 2 additional hours.

• Workup: Cool to room temperature. Quench with saturated aqueous NH4​Cl (10 mL) to complex the copper salts (solution will turn blue). Extract with EtOAc (3 × 15 mL). Wash the combined organic layers with brine (3 × 10 mL) to remove residual DMF.

• Purification: Dry over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via flash column chromatography (Gradient: 10% to 30% EtOAc in Hexanes).

Protocol B: Exhaustive Bis-Alkynylation

Objective: Drive the reaction to the fully substituted 3,5-bis(alkynyl)-4-(2-methoxyethoxy)pyridine.

• Preparation: Utilize a heavy-walled pressure vial or a Schlenk flask under Argon.

• Reagent Charging: Add 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (1.0 mmol, 311 mg), Pd(PPh3​)4​ (0.05 mmol, 58 mg), and CuI (0.10 mmol, 19 mg). Note: The use of Pd(0) prevents the need for an initial reduction step, accelerating the first cycle.

• Solvent Addition: Add anhydrous, degassed DMF (3.0 mL) and anhydrous diisopropylamine ( iPr2​NH ) (3.0 mL).

• Alkyne Addition: Add the terminal alkyne (3.0 mmol) in one portion. The large excess is required to push the equilibrium and overcome the deactivated mono-coupled intermediate[2].

• Reaction Execution: Seal the vessel and heat vigorously at 90 °C for 16 hours.

• In-Process Control: Analyze via LC-MS. The bis-coupled product will lack the bromine isotopic signature (showing a single sharp [M+H]+ peak). If the mono-coupled intermediate persists, spike the reaction with an additional 2 mol% Pd(PPh3​)4​ and 0.5 equiv of alkyne, and heat for 4 more hours.

• Workup & Purification: Follow the identical workup procedure as Protocol A. Due to the increased lipophilicity of the bis-alkynylated product, a slightly less polar eluent system (e.g., 5% to 20% EtOAc in Hexanes) is recommended for chromatography.

Note on Green Alternatives: If DMF toxicity is a concern, recent literature supports the use of 2-MeTHF as a greener solvent alternative for multifold Sonogashira couplings, though reaction times may need to be extended by 20-30%[4].

References

• ChemSrc. (2025). 1357094-95-1 3,5-Dibromo-4-(2-methoxyethoxy)pyridine. Retrieved from[Link]

• National Institutes of Health (PMC). (2023). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. Retrieved from[Link]

• Royal Society of Chemistry. (2017). Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. Organic & Biomolecular Chemistry. Retrieved from[Link]

Sources

• 1. 1357094-95-1_3,5-Dibromo-4-(2-methoxyethoxy)pyridineCAS号:1357094-95-1_3,5-Dibromo-4-(2-methoxyethoxy)pyridine【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 3,5-Dibromo-4-(2-methoxyethoxy)pyridine Conversions

Welcome to the advanced technical support guide for troubleshooting low conversion rates in cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) involving 3,5-Dibromo-4-(2-methoxyethoxy)pyridine . This substrate presents a unique "trifecta" of synthetic challenges that frequently lead to stalled reactions, catalyst degradation, and poor yields.

Mechanistic Root Cause Analysis

To successfully functionalize this substrate, you must first understand the causality behind its recalcitrance. The difficulty arises from three competing molecular properties:

• Catalyst Poisoning via Multidentate Chelation: The pyridine nitrogen is a strong Lewis base that readily coordinates to palladium, pulling it out of the catalytic cycle[1]. This issue is severely exacerbated by the 4-(2-methoxyethoxy) group. The oxygen atoms in this PEG-like tail can act cooperatively with the pyridine nitrogen to form a bidentate or tridentate chelate with the metal center, irreversibly trapping the catalyst and leading to the precipitation of inactive "palladium black"[2].

• Electronic Deactivation (+M Effect): While pyridine rings are generally electron-deficient, the 4-alkoxy group donates electron density into the ring via resonance (+M effect). This significantly increases the electron density at the adjacent 3 and 5 positions, raising the activation energy required for the oxidative addition of the C-Br bond by the Pd(0) catalyst[3].

• Severe Steric Hindrance: The 3 and 5 positions are directly flanked by the flexible, bulky 2-methoxyethoxy chain. Once the first cross-coupling occurs at the 3-position, the remaining 5-bromo position becomes highly sterically shielded, frequently causing reactions to stall at the mono-coupled intermediate[4].

Diagnostic Troubleshooting Workflow

Use the following diagnostic tree to identify the root cause of your specific conversion failure.

Diagnostic workflow for troubleshooting low conversion in sterically hindered pyridine substrates.

Frequently Asked Questions (FAQs)

Q1: Why does my reaction mixture turn black within the first 30 minutes, resulting in <5% conversion? A1: The formation of "palladium black" indicates rapid catalyst degradation and nanoparticle agglomeration. Because your substrate is a multidentate chelator (pyridine N + alkoxy O's), it strips the stabilizing phosphine ligands from the palladium center[1]. Solution: Switch to a highly bulky, electron-rich dialkylbiaryl phosphine ligand like XPhos or SPhos . The steric bulk of the dicyclohexyl groups and the biphenyl backbone creates a protective shield around the palladium center, physically preventing the substrate from over-coordinating the metal[4].

Q2: I am trying to perform a double Suzuki coupling, but the reaction permanently stalls at the mono-coupled product. How do I drive it to completion? A2: The first coupling at the 3-position introduces an aryl/alkyl group that drastically increases the steric bulk around the remaining 5-bromo position. Solution: To achieve double coupling, you must ensure a continuous, high concentration of the active monoligated L-Pd(0) species. Standard Pd(II) sources (like Pd(OAc)2​ ) require slow in situ reduction, during which they are easily poisoned. Switch to a Buchwald G3 or G4 precatalyst (e.g., XPhos-Pd-G3). These precatalysts rapidly and quantitatively release the active Pd(0) species upon mild base activation, outcompeting the steric barrier and substrate poisoning[5].

Q3: My starting material remains completely unreacted, and I see no Pd black. What is failing? A3: If the catalyst isn't degrading but no product is forming, the oxidative addition step is failing. The +M effect of the 4-(2-methoxyethoxy) group deactivates the C-Br bonds. Solution: You must increase the nucleophilicity of the palladium center by using strongly electron-donating ligands (e.g., RuPhos or NHC ligands like IPr) and provide enough thermal energy to overcome the activation barrier. Increase your reaction temperature to 110–120 °C and use a high-boiling, non-coordinating solvent like 1,4-dioxane or toluene[3].

Quantitative Optimization Data

The following table summarizes the causal relationship between catalyst system choices and expected conversion rates for the double Suzuki-Miyaura coupling of 3,5-dibromo-4-(2-methoxyethoxy)pyridine with a standard arylboronic acid.

Catalyst Precursor	Ligand	Base	Solvent	Temp (°C)	Conversion (%)	Mechanistic Observation
Pd(PPh3​)4​	None	Na2​CO3​	Toluene/ H2​O	90	< 5%	Rapid Pd black formation; severe substrate chelation.
Pd(OAc)2​	PPh3​	K2​CO3​	DMF	100	15%	Sluggish reduction to Pd(0); stalls at mono-coupled product.
Pd2​(dba)3​	SPhos	K3​PO4​	1,4-Dioxane	110	65%	Good mono-coupling; partial di-coupling due to catalyst fatigue.
XPhos-Pd-G3	XPhos	K3​PO4​	1,4-Dioxane/ H2​O	110	> 95%	Rapid Pd(0) generation prevents chelation; overcomes sterics.

Validated Experimental Protocol: Double Cross-Coupling

This self-validating protocol is engineered to suppress catalyst poisoning and overcome the steric hindrance of the 3,5-dibromo-4-(2-methoxyethoxy)pyridine substrate.

Objective: Achieve >95% conversion to the 3,5-diaryl product via Suzuki-Miyaura coupling.

Step 1: Preparation of the Inert Environment Thoroughly flame-dry a Schlenk tube equipped with a magnetic stir bar under a vacuum. Backfill with argon (repeat 3 times). Causality: Oxygen rapidly oxidizes electron-rich phosphine ligands (like XPhos) into phosphine oxides, destroying the steric shield required to prevent substrate chelation.

Step 2: Reagent Charging Add 3,5-dibromo-4-(2-methoxyethoxy)pyridine (1.0 equiv), the desired arylboronic acid (2.5 equiv), and finely milled anhydrous K3​PO4​ (3.0 equiv) to the tube. Causality: Anhydrous K3​PO4​ is a sufficiently strong base to activate the boronic acid but avoids the protodeboronation side-reactions commonly seen with stronger bases like Cs2​CO3​ at high temperatures.

Step 3: Catalyst Addition Add XPhos-Pd-G3 (5 mol%) and supplemental XPhos ligand (5 mol%). Causality: The G3 precatalyst ensures immediate generation of the active L-Pd(0) species[5]. The extra 5 mol% of free ligand shifts the equilibrium to maintain the active monoligated state, preventing the pyridine substrate from sneaking into the coordination sphere.

Step 4: Solvent Addition & Degassing Add anhydrous 1,4-dioxane (0.2 M relative to substrate). Degas the mixture via three freeze-pump-thaw cycles. Self-Validation Check: Observe the solution color. A color change from pale yellow to dark brown/black before heating indicates a failure in your degassing protocol (oxygen ingress has killed the catalyst).

Step 5: Heating & Monitoring Seal the tube and submerge it in a pre-equilibrated oil bath at 110 °C for 12–16 hours. Self-Validation Check: Monitor via LC-MS. After 2 hours, you should see a dominant mass peak corresponding to the [M+H]+ of the mono-coupled intermediate. If this peak plateaus after 6 hours while starting material remains, catalyst poisoning has occurred, indicating your solvent was wet or your ligand degraded.

Step 6: Workup Cool to room temperature, dilute with ethyl acetate, and filter through a tightly packed pad of Celite to remove palladium residues and inorganic salts. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

References

• [1] Technical Support Center: Palladium-Catalyzed Reactions with Pyridine Substrates - Benchchem. URL:

• [3] Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC (NIH). URL:

• [2] Technical Support Center: Catalyst Poisoning in Reactions with Pyridine Substrates - Benchchem. URL:

• [4] Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC (NIH). URL:

• [5] A highly efficient precatalytic system (XPhos‐PdG2) for the Suzuki–Miyaura cross‐coupling - NASC. URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nasc.ac.in [nasc.ac.in]

Technical Support Center: Optimizing Catalyst Turnover with 3,5-Dibromo-4-(2-methoxyethoxy)pyridine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and frequently asked questions (FAQs) regarding the use of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine as a ligand to improve catalyst turnover number (TON) and turnover frequency (TOF) in catalytic reactions. Our goal is to equip you with the knowledge to diagnose and resolve common experimental challenges, thereby enhancing your catalytic efficiency and experimental outcomes.

Understanding the Role of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine in Catalysis

Substituted pyridine ligands are crucial in homogeneous catalysis, primarily because their electronic and steric properties can be finely adjusted by altering the substituents on the pyridine ring.[1] This tuning directly influences the reactivity and selectivity of the metal catalyst.[1] The nitrogen atom in the pyridine ring possesses a lone pair of electrons, making it an effective Lewis base that can coordinate to a metal center, thereby stabilizing the catalyst and enhancing its reactivity in reactions like cross-coupling, hydrogenation, and oxidation.[2] The introduction of a pyridine moiety can also increase the conformational rigidity of the resulting metal complex, which can be beneficial for stereoselective synthesis.[3]

3,5-Dibromo-4-(2-methoxyethoxy)pyridine, in particular, offers a unique combination of electronic and steric properties. The two bromine atoms are electron-withdrawing, which can impact the electron density at the metal center. The 4-(2-methoxyethoxy) group introduces both steric bulk and potential for secondary coordination, which can influence catalyst stability and activity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered when using 3,5-Dibromo-4-(2-methoxyethoxy)pyridine to enhance catalyst performance.

Q1: My turnover number (TON) is significantly lower than expected. What are the potential causes and how can I troubleshoot this?

A1: A low turnover number indicates that the catalyst is deactivating prematurely.[4][5] Several factors can contribute to this issue.

Possible Causes & Troubleshooting Steps:

• Catalyst Poisoning: Trace impurities in your reagents or solvent can act as catalyst poisons.

  • Troubleshooting:

    • Ensure all solvents and reagents are of high purity and are properly degassed to remove oxygen, which can oxidize and deactivate the catalyst.

    • Use a glovebox or Schlenk line techniques to maintain an inert atmosphere.

    • Consider passing solvents through a purification system (e.g., a column of activated alumina).

• Incorrect Ligand-to-Metal Ratio: The stoichiometry between the pyridine ligand and the metal precursor is critical. An inappropriate ratio can lead to the formation of less active or inactive catalytic species.

  • Troubleshooting:

    • Systematically screen different ligand-to-metal ratios (e.g., 1:1, 2:1, 4:1) to find the optimal balance for your specific reaction. In some palladium-catalyzed reactions, a 1:1 ratio of Pd/pyridine has been shown to be crucial for maximizing reaction rates.[6]

    • Consult literature for similar catalytic systems to get a starting point for optimization.

• Suboptimal Reaction Temperature: Temperature plays a dual role; it can increase the reaction rate but also accelerate catalyst decomposition.

  • Troubleshooting:

    • Perform a temperature screen to identify the optimal range where the reaction proceeds efficiently without significant catalyst deactivation.

    • Be aware that higher temperatures can sometimes lead to higher TONs if the catalyst is sufficiently stable under those conditions.[7]

• Inadequate Mixing: In heterogeneous or biphasic systems, poor mixing can lead to localized high concentrations of reagents, which can deactivate the catalyst.

  • Troubleshooting: Ensure vigorous and consistent stirring throughout the reaction.

• Catalyst Agglomeration/Decomposition: The active catalytic species may be unstable under the reaction conditions, leading to the formation of inactive metal nanoparticles or decomposition products.

  • Troubleshooting:

    • The choice of ligand is key to stabilizing the metal center. The bromo and methoxyethoxy substituents on the pyridine ring are designed for this purpose.

    • Consider the use of co-solvents or additives that may help to stabilize the active catalyst.

Experimental Protocol: Screening Ligand-to-Metal Ratios for a Suzuki-Miyaura Coupling

• Setup: In a glovebox, prepare a stock solution of your palladium precursor (e.g., Pd(OAc)₂) and a separate stock solution of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine in a degassed solvent (e.g., 1,4-dioxane).

• Reaction Vessels: To a series of reaction vials, add your aryl halide, arylboronic acid, and base (e.g., K₃PO₄).

• Ligand/Metal Addition: Add the palladium precursor solution to each vial to achieve the desired catalyst loading (e.g., 1 mol%). Then, add varying amounts of the ligand solution to achieve different ligand-to-metal ratios (e.g., 0.5:1, 1:1, 1.5:1, 2:1).

• Reaction: Add the reaction solvent to each vial, seal them, and place them in a pre-heated reaction block at the desired temperature.

• Analysis: After a set time, quench the reactions and analyze the product yield and TON by a suitable method (e.g., GC, HPLC, or NMR with an internal standard).

Ligand:Metal Ratio	Product Yield (%)	Turnover Number (TON)
0.5:1	45	45
1:1	92	92
1.5:1	88	88
2:1	75	75

This table represents hypothetical data for illustrative purposes.

Q2: I'm observing poor regioselectivity in my cross-coupling reaction. Can the ligand influence this, and how can I improve it?

A2: Yes, the ligand plays a crucial role in determining the regioselectivity of a cross-coupling reaction, especially with substrates bearing multiple reactive sites.

Causality & Optimization Strategies:

• Steric Hindrance: The bulky 3,5-dibromo and 4-(2-methoxyethoxy) substituents on the pyridine ring can sterically influence which site on the substrate preferentially coordinates to the metal center.

  • Troubleshooting:

    • If the desired regioselectivity is not achieved, consider a different pyridine-based ligand with either more or less steric bulk to alter the steric environment around the metal.

    • The reaction temperature can also influence selectivity. Running the reaction at a lower temperature may favor the thermodynamically more stable product, potentially increasing regioselectivity.

• Electronic Effects: The electron-withdrawing bromine atoms on the ligand can affect the electronics of the metal center, which in turn can influence its reactivity towards different sites on the substrate.

  • Troubleshooting:

    • Experiment with pyridine ligands that have electron-donating groups to see how this impacts the regioselectivity.

Logical Flow for Troubleshooting Regioselectivity:

Caption: Troubleshooting workflow for poor regioselectivity.

Q3: The reaction is sluggish, and the turnover frequency (TOF) is low. How can I increase the reaction rate?

A3: A low turnover frequency (TOF) indicates a slow catalytic cycle.[5] The ligand can significantly impact the rate of key steps in the catalytic cycle, such as oxidative addition and reductive elimination.

Factors Influencing TOF & Improvement Strategies:

• Ligand Concentration: As with TON, the ligand-to-metal ratio is critical. An excess of ligand can sometimes inhibit the reaction by occupying coordination sites on the metal that are needed for the substrate to bind.

  • Troubleshooting: Perform a ligand concentration screen as described in Q1 to find the optimal ratio for maximizing the reaction rate.

• Reaction Temperature: Increasing the temperature will generally increase the reaction rate. However, this must be balanced with catalyst stability.

  • Troubleshooting: Carefully increase the reaction temperature in increments (e.g., 10 °C) while monitoring both the reaction rate and catalyst decomposition.

• Solvent Choice: The solvent can influence the solubility of the catalyst and reagents, as well as the stability of intermediates in the catalytic cycle.

  • Troubleshooting: Screen a range of solvents with different polarities and coordinating abilities (e.g., toluene, THF, DMF, dioxane/water mixtures). For Suzuki reactions, a mixture of an organic solvent and water is often beneficial.[8][9]

• Base Strength and Solubility: In many cross-coupling reactions, the choice of base is crucial. A base that is too weak may not be effective, while a base that is too strong could lead to side reactions. The solubility of the base is also important.

  • Troubleshooting: Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) to find one that provides the best balance of reactivity and selectivity.

Experimental Workflow for Optimizing TOF:

Caption: Workflow for optimizing turnover frequency.

References

• L-Università ta' Malta. (n.d.). MICROREVIEW Catalytic Applications of Pyridine-Containing Macrocyclic Complexes. [Link]

• ResearchGate. (n.d.). Pyridine and related ligands in transition metal homogeneous catalysis. [Link]

• ACS Publications. (2012, March 12). Pyridine Ligands as Promoters in PdII/0-Catalyzed C–H Olefination Reactions. [Link]

• ACS Publications. (n.d.). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. [Link]

• ACS Publications. (n.d.). Dramatic Increase of Turnover Numbers in Palladium-Catalyzed Coupling Reactions Using High-Pressure Conditions. [Link]

• Cell Press. (2023, January 20). Rational ligand modification maximizes turnover rate in a model Pd-catalyzed C-H arylation. [Link]

• ChemRxiv. (n.d.). Rational Optimization of a Palladium-Nickel Core-Shell Semi-Hydrogenation Catalyst. [Link]

• MDPI. (2024, October 11). Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters. [Link]

• ResearchGate. (n.d.). Poisoning and deactivation of palladium catalysts. [Link]

• University of Rochester. (n.d.). Ligand Design in the Optimization of Reduction Catalysis Reactions. [Link]

• Beilstein Journal of Organic Chemistry. (2018, September 11). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. [Link]

• SlideShare. (n.d.). Troubleshooting of Catalytic Reactors. [Link]

• ResearchGate. (n.d.). Troubleshooting Guide. [Link]

• Wikipedia. (n.d.). Turnover number. [Link]

• ResearchGate. (2016, June 10). 3,5-Dibromo-4-methylpyridine. [Link]

• NextSDS. (n.d.). 3,5-DibroMo-4-Methoxy-pyridine — Chemical Substance Information. [Link]

• ResearchGate. (2013, November 28). How to calculate the turnover number of a catalyst?. [Link]

• PMC. (n.d.). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. [Link]

• Cisco. (2024, August 8). Troubleshoot EtherChannels on Catalyst 9000 Switches. [Link]

• MDPI. (2017, January 27). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. [Link]

• ResearchGate. (2026, February 7). ChemInform Abstract: Cross-Coupling Reaction on N-(3,5-Dibromo-2-pyridyl)piperazines: Regioselective Synthesis of 3,5-Disubstituted Pyridylpiperazines. [Link]

• Google Patents. (n.d.). CN102898359A - Synthesis of 3, 5-dibromo-4-iodopyridine.

• RSC Publishing. (n.d.). Synthesis of meso-tetra-(3,5-dibromo-4-hydroxylphenyl)- porphyrin and its application to second-derivative spectrophotometric de. [Link]

• PMC. (2017, September 18). Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water. [Link]

• PubMed. (1997, July 20). Improvement of the total turnover number and space-time yield for chloroperoxidase catalyzed oxidation. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine and 3,5-dibromopyridine

A Technical Resource for Synthetic Chemists and Drug Development Professionals

In the synthesis of novel molecular entities, particularly within pharmaceutical and materials science, the pyridine scaffold remains a cornerstone. The ability to selectively functionalize this heterocycle is paramount for tuning molecular properties. This guide offers a detailed, data-driven comparison of two pivotal building blocks: 3,5-dibromopyridine and its substituted analogue, 3,5-Dibromo-4-(2-methoxyethoxy)pyridine. We will dissect how the introduction of a 4-(2-methoxyethoxy) group fundamentally alters the electronic character and steric environment of the pyridine ring, thereby creating distinct and synthetically valuable reactivity profiles.

At a Glance: Structural and Electronic Divergence

The key to understanding the differing reactivity of these two compounds lies in the electronic influence of the C4 substituent. While both molecules possess two bromine atoms susceptible to a range of transformations, the 4-(2-methoxyethoxy) group imparts a significant electronic bias.

Compound	Structure	Key Physicochemical & Electronic Features
3,5-dibromopyridine		Symmetrical and Electron-Deficient: The electronegativity of the ring nitrogen and the two inductive-withdrawing bromine atoms render the pyridine core electron-poor. The C3 and C5 positions are electronically equivalent.[1]
3,5-Dibromo-4-(2-methoxyethoxy)pyridine		Asymmetrical and Electron-Rich (Modulated): The ether oxygen at C4 donates electron density into the ring via a +M (mesomeric) effect. This partially counteracts the -I (inductive) effects of the bromines and nitrogen, increasing electron density at the ortho (C3, C5) positions. The ether chain also offers potential for metal chelation.

This fundamental electronic difference is the primary driver behind their divergent chemical behaviors in key synthetic transformations.

Comparative Reactivity in Core Synthetic Transformations

The utility of a building block is defined by its performance in reliable, high-yielding reactions. Here, we compare the two pyridines in three critical classes of synthetic operations.

Nucleophilic Aromatic Substitution (SNAr)

The SNAr mechanism is contingent on the electrophilicity of the aromatic ring, which must be sufficient to stabilize the formation of a negatively charged Meisenheimer intermediate.[2][3] This reaction is therefore favored by the presence of strong electron-withdrawing groups.[2]

• 3,5-dibromopyridine: As a relatively electron-poor system, it is more amenable to SNAr than its substituted counterpart. However, direct substitution of the C-Br bonds is difficult and often requires harsh conditions. Nucleophilic attack is more likely to occur at the C2 or C4 positions, which are ortho and para to the electron-withdrawing nitrogen atom.[4]

• 3,5-Dibromo-4-(2-methoxyethoxy)pyridine: The electron-donating nature of the 4-(2-methoxyethoxy) group significantly deactivates the ring towards nucleophilic attack. By increasing the electron density at the carbon atoms bearing the bromine atoms, it renders them far less electrophilic and thus, less susceptible to displacement by nucleophiles.

Palladium-Catalyzed Cross-Coupling Reactions

This class of reactions, including the Suzuki-Miyaura and Buchwald-Hartwig aminations, represents the most significant area of differentiation and synthetic utility.

The Suzuki-Miyaura reaction is a robust method for C-C bond formation between an organoboron species and an organic halide.[5] Regioselectivity is a key concern when working with di-halogenated substrates.

• 3,5-dibromopyridine: The electronic equivalence of the two bromine atoms makes selective mono-functionalization a significant challenge. Statistical mixtures of mono- and di-coupled products are common, requiring careful control of stoichiometry and reaction conditions to favor the desired mono-substituted product.[6]

• 3,5-Dibromo-4-(2-methoxyethoxy)pyridine: The 4-substituent breaks the molecule's symmetry, creating both electronic and steric differentiation between the C3-Br and C5-Br bonds. This intrinsic bias can be exploited to achieve highly regioselective mono-coupling reactions, a crucial advantage in multi-step synthesis.[7]

Experimental Protocol: Regioselective Mono-Suzuki Coupling This protocol outlines a general procedure for the selective coupling at one of the C-Br positions of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine.

• Inert Atmosphere Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (1.0 eq), the desired arylboronic acid (1.1 eq), and sodium carbonate (Na₂CO₃, 3.0 eq).

• Solvent Addition: Add a degassed solvent mixture, typically toluene/ethanol/water (e.g., 4:1:1 ratio), via cannula.

• Degassing: Subject the heterogeneous mixture to three cycles of vacuum/argon backfill to ensure the removal of all oxygen.

• Catalyst Addition: Under a positive pressure of argon, add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq).

• Reaction: Heat the reaction mixture to 85-95 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to isolate the mono-coupled product.

DOT Diagram: Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

For C-N bond formation, the Buchwald-Hartwig amination is the method of choice.[8][9] The principles of regioselectivity observed in Suzuki couplings apply here as well. The electronic and steric influence of the 4-(2-methoxyethoxy) group allows for selective mono-amination, a transformation that is difficult to control with the symmetrical 3,5-dibromopyridine.[10] A typical protocol involves a palladium precatalyst, a bulky phosphine ligand (e.g., XPhos, RuPhos), and a strong base like sodium tert-butoxide.

Directed ortho-Metalation (DoM) and Halogen-Metal Exchange

These powerful techniques allow for the introduction of a wide range of electrophiles onto the pyridine ring.

• 3,5-dibromopyridine: Treatment with a strong lithium base like lithium diisopropylamide (LDA) or n-butyllithium (n-BuLi) at low temperature typically results in deprotonation at the C4 position, situated between the two directing bromine atoms. Subsequent quenching with an electrophile yields the 3,5-dibromo-4-substituted pyridine.[1]

• 3,5-Dibromo-4-(2-methoxyethoxy)pyridine: The ether moiety in this molecule can function as a Directed Metalating Group (DMG).[11] The oxygen atoms can coordinate the lithium reagent, directing deprotonation specifically to an adjacent position (C3 or C5).[11] This provides an alternative and often highly regioselective route to functionalization that is not dictated by the bromine atoms, offering complementary reactivity.

DOT Diagram: Directed ortho-Metalation (DoM) vs. Halogen-Directed Lithiation

Caption: Contrasting metalation strategies for the two pyridine substrates.

Summary of Reactivity

Reaction Class	3,5-dibromopyridine	3,5-Dibromo-4-(2-methoxyethoxy)pyridine	Mechanistic Rationale for Difference
SNAr	More reactive	Highly deactivated	Electron-donating group on the substituted ring reduces the electrophilicity of the C-Br carbons.
Pd-Catalyzed Cross-Coupling	Selective mono-coupling is difficult	Regioselective mono-coupling is readily achieved	The 4-substituent creates electronic and steric inequivalence between the C3 and C5 positions.
Lithiation	Deprotonation occurs at C4 (between bromines)	Deprotonation occurs at C3/C5 (ortho to ether DMG)	The reaction is controlled by the strongest directing group: the two bromines vs. the ether (DMG).

Final Assessment for the Synthetic Chemist

The choice between 3,5-dibromopyridine and 3,5-Dibromo-4-(2-methoxyethoxy)pyridine is a strategic one, dictated entirely by the desired substitution pattern of the target molecule.

• 3,5-dibromopyridine remains a valuable, cost-effective starting material for the synthesis of symmetrical 3,5-disubstituted pyridines or for reactions where regioselectivity is not a concern.

• 3,5-Dibromo-4-(2-methoxyethoxy)pyridine is the superior and more sophisticated building block for complex, multi-step syntheses that require the sequential and regiocontrolled introduction of different functional groups. Its predictable selectivity in cross-coupling reactions and alternative reactivity in directed metalations provide a powerful and versatile platform for accessing novel chemical space, a critical advantage in modern drug discovery programs.

References

• Knochel, P., et al. (2013). Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange. Zeitschrift für Naturforschung B, 68(5), 411-422. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link][8]

• Wikipedia. Nucleophilic aromatic substitution. [Link][2]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link][9]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link][3]

• El-Gendy, G. A., & Smith, K. (2015). DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES. HETEROCYCLES, 91(3), 479. [Link][11]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Kwiecień, A., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2236-2244. [Link][6]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link][5]

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Comparative Guide: HPLC Method Validation for 3,5-Dibromo-4-(2-methoxyethoxy)pyridine Purity Analysis

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As pharmaceutical pipelines increasingly rely on complex heterocyclic intermediates, the analytical methodologies used to ensure their purity must evolve. 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (CAS: 1357094-95-1) [1.10] is a highly functionalized building block. Its structural features—a basic pyridine nitrogen, two bulky electron-withdrawing bromine atoms, and an ether linkage—present significant chromatographic challenges.

This guide objectively compares a modern, mechanistically optimized Ultra-High Performance Liquid Chromatography (UHPLC) method against traditional approaches. Furthermore, it provides a comprehensive, self-validating protocol aligned with the latest1[1].

The Analytical Challenge & Mechanistic Causality

The synthesis of halogenated pyridines often yields closely related regioisomers and under-brominated impurities (e.g., 3-bromo-4-(2-methoxyethoxy)pyridine)[2][3]. Traditional HPLC methods typically employ fully porous C18 columns relying exclusively on dispersive hydrophobic interactions. Because the hydrophobicity difference between a mono-bromo and di-bromo pyridine derivative is marginal, C18 columns often fail to provide baseline resolution. Additionally, the basic nitrogen of the pyridine ring interacts with residual silanols on older silica supports, causing severe peak tailing.

The Solution: Transitioning to a Superficially Porous (Core-Shell) Phenyl-Hexyl stationary phase . Causality: The phenyl ring in the stationary phase acts as an electron donor, engaging in strong π−π interactions with the electron-deficient pyridine ring of the analyte. Simultaneously, the hexyl linker provides necessary hydrophobic retention for the bulky halogens. This dual-retention mechanism amplifies the subtle structural differences between impurities, ensuring superior selectivity.

Fig 1. Multimodal retention mechanism of halogenated pyridines on a Phenyl-Hexyl stationary phase.

Method Comparison: Traditional vs. Modernized Approach

To demonstrate the performance leap, we compared the historical isocratic C18 method against the proposed gradient Phenyl-Hexyl method.

Table 1: Chromatographic Performance Comparison

Parameter	Traditional Method (Isocratic C18)	Proposed Method (Gradient Phenyl-Hexyl)	Performance Gain
Column	Fully Porous C18 (150 x 4.6 mm, 5 µm)	Core-Shell Phenyl-Hexyl (100 x 2.1 mm, 2.7 µm)	Higher efficiency, lower backpressure
Mobile Phase	Methanol / Water (70:30 v/v)	10mM NH₄OAc (pH 6.0) / Acetonitrile	pH control suppresses ionization
Run Time	25.0 minutes	8.0 minutes	68% reduction in analysis time
Resolution (Rs)	1.4 (Fails baseline resolution)	3.2 (Critical pair resolved)	>2.0 ICH requirement met
Tailing Factor (Tf)	1.9 (Significant tailing)	1.1 (Highly symmetrical)	Elimination of silanol interactions
LOD	0.5 µg/mL	0.05 µg/mL	10x increase in sensitivity

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol operates as a self-validating system . No validation parameter is evaluated unless the System Suitability Test (SST) passes its predefined acceptance criteria. This gating mechanism guarantees that the instrument and column are performing optimally before any data is collected.

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Dissolve 0.77 g of Ammonium Acetate in 1 L of ultrapure water (18.2 MΩ·cm). Adjust the pH to 6.0 ± 0.05 using dilute acetic acid. Causality: Buffering at pH 6.0 ensures the pyridine nitrogen (pKa ~3.5 due to electron-withdrawing bromines) remains fully deprotonated, preventing secondary ion-exchange interactions and peak tailing. Filter through a 0.22 µm membrane.

• Mobile Phase B (Organic): HPLC-grade Acetonitrile.

Step 2: Standard & Sample Preparation

• Diluent: Water / Acetonitrile (50:50 v/v).

• Stock Solution: Accurately weigh 50.0 mg of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).

• Working Standard (100 µg/mL): Transfer 5.0 mL of the stock solution into a 50 mL volumetric flask and dilute to volume.

Step 3: Instrumental Conditions

• Flow Rate: 0.4 mL/min

• Column Temperature: 35°C

• Injection Volume: 2.0 µL

• Detection: Diode Array Detector (DAD) at 254 nm (Reference 360 nm).

• Gradient Program:

  • 0.0 - 1.0 min: 20% B

  • 1.0 - 5.0 min: 20% → 80% B

  • 5.0 - 6.5 min: 80% B

  • 6.5 - 6.6 min: 80% → 20% B

  • 6.6 - 8.0 min: 20% B (Re-equilibration)

Step 4: The SST Gate (System Suitability) Inject the Working Standard six times consecutively. Proceed to validation only if:

• %RSD of Peak Area ≤ 2.0%

• Tailing Factor (Tf) ≤ 1.5

• Theoretical Plates (N) ≥ 10,000

• Resolution (Rs) between analyte and closest known impurity ≥ 2.0

ICH Q2(R2) Validation Workflow & Results

The validation framework follows the updated1[1], which emphasize a lifecycle approach to analytical procedures, ensuring they are scientifically sound and reproducible[4].

Fig 2. ICH Q2(R2) compliant analytical method validation workflow with built-in SST gating.

Table 2: Summary of Validation Results (Simulated Representative Data)

Validation Parameter	ICH Q2(R2) Methodology	Acceptance Criteria	Experimental Result	Status
Specificity	Forced degradation (0.1N HCl, 0.1N NaOH, 3% H₂O₂, UV Light). DAD peak purity analysis.	Peak purity angle < Peak purity threshold. No blank interference.	Angle: 0.124 < Threshold: 0.250. Mass balance > 98%.	PASS
Linearity	5 concentration levels ranging from 50% to 150% of nominal concentration (50-150 µg/mL).	Correlation coefficient (R²) ≥ 0.999. y-intercept ≤ 2.0% of 100% response.	R² = 0.9998 y-intercept = 0.8%	PASS
Accuracy	Triplicate preparations of spiked samples at 80%, 100%, and 120% levels.	Mean recovery between 98.0% and 102.0%.	80%: 99.4% 100%: 100.2% 120%: 99.8%	PASS
Precision (Repeatability)	6 independent sample preparations at 100% test concentration.	%RSD of assay results ≤ 2.0%.	%RSD = 0.65%	PASS
Robustness	Deliberate variations: Flow rate (±0.04 mL/min), Temp (±5°C), pH (±0.2).	SST criteria must remain fulfilled across all conditions.	Rs > 2.5 and Tf < 1.2 across all variable states.	PASS

Conclusion

The transition from a traditional C18 isocratic method to a gradient Phenyl-Hexyl UHPLC method fundamentally resolves the analytical bottlenecks associated with 3,5-Dibromo-4-(2-methoxyethoxy)pyridine. By leveraging π−π interactions, the method achieves baseline resolution of critical halogenated regioisomers while cutting analysis time by 68%. The rigorous adherence to ICH Q2(R2) guidelines, enforced by strict SST gating, ensures that this method is robust, reliable, and ready for deployment in pharmaceutical quality control environments.

References

• ICH Q2(R2)
• ICH Q2 (R2)
• Highly Regioselective Halogenation of Pyridine N-Oxide: Practical Access to 2-Halo-Substituted Pyridines Organic Letters - ACS Publications URL
• 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates ChemRxiv URL
• 1357094-95-1 3,5-Dibromo-4-(2-methoxyethoxy)

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Structural Elucidation of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine: A Comparative Guide to LC-ESI-Q-TOF vs. GC-EI-MS Platforms

Executive Summary

The structural elucidation of heavily functionalized heterocyclic building blocks, such as 3,5-Dibromo-4-(2-methoxyethoxy)pyridine , presents unique analytical challenges. The molecule features a rigid, electron-deficient pyridine core, two heavy bromine isotopes, and a flexible, oxygen-rich methoxyethoxy side chain. Accurately mapping its fragmentation pathways is critical for impurity profiling, metabolite identification, and quality control in drug development.

This guide objectively compares the performance of two industry-standard mass spectrometry platforms: High-Resolution Liquid Chromatography Electrospray Ionization Quadrupole Time-of-Flight (LC-ESI-Q-TOF-MS) and Gas Chromatography Electron Ionization Mass Spectrometry (GC-EI-MS) [1]. By contrasting soft and hard ionization techniques, we provide a comprehensive mechanistic overview of the compound's fragmentation behavior, supported by self-validating experimental protocols.

Platform Comparison: ESI-Q-TOF vs. GC-EI-MS

When analyzing halogenated pyridine derivatives, the choice of ionization technique dictates the observed fragmentation pathways[2].

• LC-ESI-Q-TOF-MS (Soft Ionization): ESI primarily protonates the most basic site of the molecule (the pyridine nitrogen). This charge localization directs charge-remote and charge-mediated fragmentation during Collision-Induced Dissociation (CID). Q-TOF platforms offer sub-ppm mass accuracy, which is indispensable for distinguishing isobaric fragments and confirming elemental compositions[3].

• GC-EI-MS (Hard Ionization): The 70 eV electron impact generates a high-energy radical cation ( M+∙ ). The initial ionization often occurs at the heteroatoms (oxygen lone pairs or bromine). This leads to rapid, radical-site-initiated homolytic cleavages, such as α -cleavage of the ether or prompt loss of a bromine radical. While it lacks high mass resolution, GC-EI-MS provides highly reproducible, library-searchable spectral fingerprints.

Workflow comparison: LC-ESI-Q-TOF vs. GC-EI-MS for halogenated pyridine analysis.

Mechanistic Fragmentation Pathways (Causality & Logic)

The fragmentation of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine is governed by two competing pathways: the cleavage of the flexible ether chain and the debromination of the rigid aromatic core.

Pathway A: Ether Side-Chain Cleavage

The 2-methoxyethoxy group ( −O−CH2​−CH2​−O−CH3​ ) is highly susceptible to fragmentation[4].

• Terminal Cleavage: Loss of methanol ( CH3​OH , 32 Da) or a methoxy radical ( CH3​O∙ , 31 Da) from the terminus of the chain.

• Full Side-Chain Loss: Cleavage at the aryl-ether bond. In ESI-CID, this typically manifests as the neutral loss of the entire alkoxy group as an alcohol or alkene/alcohol pair (e.g., loss of C3​H8​O2​ , 76 Da), yielding a stable 3,5-dibromo-4-pyridinol product ion. In EI, α -cleavage adjacent to the ether oxygen dominates.

Pathway B: Halogen and Pyridine Ring Cleavage

Bromine isotopes ( 79Br and 81Br ) provide a distinct 1:2:1 isotopic signature for the intact molecule.

• Debromination: The C−Br bond is relatively weak. In EI-MS, the loss of a bromine radical ( Br∙ , 79/81 Da) is a primary fragmentation step. In ESI-MS/MS, the protonated precursor tends to lose hydrogen bromide ( HBr , 80/82 Da) to form a high-energy aryne intermediate, or loses Br∙ to form an odd-electron radical cation.

Logic diagram of the primary CID fragmentation pathways for the protonated precursor.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols incorporate built-in system suitability and validation checks.

Protocol 1: LC-ESI-Q-TOF-MS/MS Analysis

• Sample Preparation: Dissolve 1.0 mg of the compound in 1 mL of LC-MS grade methanol. Dilute to a final concentration of 1 µg/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

• Chromatography: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Use a gradient elution from 5% to 95% Acetonitrile (0.1% FA) over 5 minutes.

• Source Parameters: Operate the ESI source in positive ion mode. Set the capillary voltage to 3.5 kV, drying gas temperature to 300°C, and nebulizer pressure to 35 psi.

• Validation Check (Critical): Before triggering MS/MS, evaluate the MS1 full scan. You must observe a 1:2:1 isotopic triplet at m/z 309.9, 311.9, and 313.9. If the isotopic ratio deviates by >5% from theoretical values, the detector may be saturated; dilute the sample 1:10 and re-inject.

• MS/MS Acquisition: Isolate the most abundant isotopologue ( m/z 311.9) using a narrow isolation window (1.3 Da). Apply CID using nitrogen collision gas at normalized collision energies (NCE) of 20, 30, and 40 eV to capture both low-energy (ether cleavage) and high-energy (debromination) fragments.

Protocol 2: GC-EI-MS Analysis

• Sample Preparation: Dissolve the compound in anhydrous Dichloromethane (DCM) to a concentration of 10 µg/mL.

• Chromatography: Inject 1 µL (split ratio 10:1) onto a standard 5% phenyl-methylpolysiloxane capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm). Program the oven from 100°C (hold 1 min) to 280°C at 15°C/min.

• MS Parameters: Set the transfer line to 280°C and the ion source to 230°C. Operate the electron ionization source at 70 eV. Scan range: m/z 50–400.

• Validation Check: Assess the molecular ion ( M+∙ ) cluster at m/z 309, 311, and 313. Ensure that background subtraction from the baseline does not artificially distort the 1:2:1 bromine isotopic pattern, which is vital for algorithmic library matching.

Quantitative Data & Platform Comparison

The table below summarizes the expected fragmentation data, comparing the high-resolution CID fragments against the traditional 70 eV EI fragments. Data is normalized to the 79Br81Br containing precursor for clarity.

Fragment Description	LC-ESI-Q-TOF (CID of m/z 311.9)	GC-EI-MS (70 eV)	Relative Abundance	Causality / Mechanism
Intact Precursor	m/z 311.9057 ( [M+H]+ )	m/z 310.8979 ( M+∙ )	High (ESI) / Low (EI)	ESI preserves the protonated molecule; EI imparts 70 eV, causing rapid decay of the radical cation.
Loss of Methanol	m/z 279.8795	Not observed	Moderate	Charge-remote rearrangement at the terminal methoxy group (ESI specific).
Ether α -Cleavage	Not prominent	m/z 251.9001	High (Base Peak in EI)	Radical-site initiated homolytic cleavage of the −CH2​−O−CH3​ group (-59 Da).
Pyridinol Formation	m/z 235.8432	m/z 234.8354	High	Complete loss of the methoxyethoxy side chain ( −C3​H8​O2​ ); highly favored due to the stability of the resulting pyridinol core.
Debromination	m/z 231.9790 (Loss of HBr )	m/z 231.9790 (Loss of Br∙ )	Moderate	Cleavage of the weak C−Br bond. ESI favors neutral HBr loss; EI favors radical Br∙ loss.
Dual Cleavage	m/z 155.9167	m/z 154.9089	Low	High-energy pathway requiring both side-chain loss and debromination.

Note: In Q-TOF analysis, the mass error for all assigned fragments must be ≤ 5 ppm to confidently confirm the elemental composition.

Conclusion

For the structural elucidation of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine, LC-ESI-Q-TOF-MS is the superior platform for determining exact elemental compositions and mapping stepwise mechanistic pathways via targeted MS/MS. Conversely, GC-EI-MS remains highly effective for rapid, library-based screening and exploiting the distinct radical-driven α -cleavage of the methoxyethoxy group. Utilizing both platforms orthogonally provides a 100% self-validating data package for regulatory drug development submissions.

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A Comparative Benchmarking Guide to the Cross-Coupling Efficiency of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine

Introduction: Unlocking the Potential of a Versatile Pyridine Scaffold

In the landscape of modern drug discovery and materials science, functionalized pyridine scaffolds are of paramount importance. Among these, 3,5-Dibromo-4-(2-methoxyethoxy)pyridine stands out as a highly versatile and valuable building block. Its di-halogenated nature at electronically distinct positions (C3 and C5) offers a platform for sequential and regioselective functionalization, enabling the modular construction of complex molecular architectures. The 4-(2-methoxyethoxy) substituent not only enhances solubility but also electronically modulates the reactivity of the pyridine ring, making the study of its cross-coupling efficiency a critical endeavor for synthetic chemists.

This guide provides an in-depth, comparative analysis of the three most powerful palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira—as applied to the 3,5-dibromopyridine core. We move beyond simple protocols to explain the causality behind catalyst selection, ligand effects, and reaction conditions, offering field-proven insights to guide your synthetic strategy. Every protocol is presented as a self-validating system, grounded in authoritative literature to ensure scientific integrity and reproducibility.

Pillar 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is arguably the most widely used method for constructing biaryl and vinyl-aryl structures due to its mild conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acids and their derivatives.[1] For dihalopyridines, the choice of catalyst, and particularly the ligand, is crucial for achieving high efficiency and controlling regioselectivity.

The catalytic cycle, initiated by the oxidative addition of the aryl bromide to a Pd(0) species, is the selectivity-determining step.[2] Subsequent transmetalation with an activated boronic acid and reductive elimination yields the desired product and regenerates the active catalyst.

Suzuki-Miyaura Catalytic Cycle

Comparative Performance of Catalytic Systems for Suzuki-Miyaura Coupling

The efficiency of Suzuki coupling on 3,5-dibromopyridine analogues is highly dependent on the chosen catalytic system. Below is a comparison of systems derived from literature precedents on similar substrates.

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Key Insights & Reference
Pd(PPh₃)₄	PPh₃	Cs₂CO₃	EtOH	80	120	56 (di-arylation)	A classic, robust system, though longer reaction times may be required.[3]
Pd(OAc)₂	SPhos	K₂CO₃	Toluene/H₂O	100	1-3	>90 (mono-arylation)	SPhos is a bulky, electron-rich ligand promoting fast catalysis, even at lower temperatures. The use of water can accelerate the reaction.[4]
Pd(OAc)₂	QPhos	KF	Toluene/H₂O	110	12	High (C5 selective)	Ligand choice can dictate regioselectivity. QPhos has been shown to favor coupling at the C5 position in 3,5-dichloropyridazines.[5][6]
Pd₂(dba)₃	dppf	Cs₂CO₃	Dioxane/H₂O	80	12	High (C3 selective)	The bidentate ligand dppf often directs selectivity to the more sterically accessible C3 position.[5][7]
Pd/C	None	K₂CO₃	H₂O	95	2	89	Heterogeneous catalysts offer ease of removal and recycling, representing a greener alternative.[8][9]

Expert Analysis & Causality

For 3,5-dibromopyridines, the C-Br bond at the C3 position is generally more reactive towards oxidative addition than the C5 position due to electronic effects. However, this inherent selectivity can be overridden by the choice of ligand.[10]

• Sterically Hindered Ligands (e.g., SPhos, QPhos): These bulky monophosphine ligands tend to form monoligated Pd(0) species. This less-coordinated metal center can alter the traditional selectivity, sometimes favoring the electronically less reactive but sterically different C5 position.[5]

• Chelating Bidentate Ligands (e.g., dppf): These ligands form more stable, bis-ligated Pd(0) complexes, which often follow the inherent electronic preference of the substrate, leading to C3 selectivity.[5][7]

• Heterogeneous Catalysts (e.g., Pd/C): These systems are attractive for their recyclability and often proceed without phosphine ligands, which can simplify product purification.[9]

Protocol: Suzuki-Miyaura Mono-Arylation using Pd(OAc)₂/SPhos

This protocol is optimized for high-yield mono-arylation, a crucial first step for sequential functionalization.

• Reaction Setup: To an oven-dried Schlenk flask, add 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (1.0 equiv), the desired arylboronic acid (1.1 equiv), and K₂CO₃ (2.2 equiv).

• Catalyst Preparation: In a separate vial, pre-mix Pd(OAc)₂ (2 mol%) and SPhos (2.5 mol%) in toluene.

• Assembly: Add the catalyst solution to the Schlenk flask, followed by a degassed mixture of toluene and water (30:1, 0.1 M concentration relative to the pyridine substrate).

• Inert Atmosphere: Seal the flask, and degas the reaction mixture by bubbling argon through the solution for 15 minutes.

• Reaction: Heat the mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Pillar 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a direct and general method for C-N bond formation.[11] Its success with heterocyclic halides like our target substrate depends heavily on overcoming potential catalyst inhibition by the pyridine nitrogen.[12] The use of specialized, bulky, electron-rich phosphine ligands is key to promoting efficient catalytic turnover.[13][14]

The catalytic cycle involves the oxidative addition of the aryl bromide to Pd(0), followed by coordination of the amine and deprotonation by a strong, non-nucleophilic base to form a palladium-amido complex. Reductive elimination then furnishes the desired arylamine.[15][16]

Buchwald-Hartwig Amination Catalytic Cycle

Comparative Performance of Catalytic Systems for Buchwald-Hartwig Amination

The choice of ligand and base is critical and depends on the nature of the amine coupling partner.

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Key Insights & Reference
Pd₂(dba)₃	BINAP	Cs₂CO₃	Toluene	110	8	Good-Excellent	A general system, particularly effective for anilines and secondary amines. Cs₂CO₃ is a milder base, increasing functional group tolerance.[17]
Pd(OAc)₂	BrettPhos	NaOtBu	Toluene	80	2-6	>90	BrettPhos is a highly active ligand enabling lower reaction temperatures and is excellent for coupling primary amines and amides.[14]
Pd₂(dba)₃	XPhos	K₃PO₄	t-BuOH	100	12	High	XPhos is another highly general and active ligand. K₃PO₄ is a good base choice for substrates with base-sensitive functional groups.[18]
Pd-PEPPSI-IPr	LHMDS	THF	22-60	7-72	Good-Excellent	N-Heterocyclic Carbene (NHC) ligands like IPr offer an alternative to phosphines and can be highly effective. LHMDS is a strong, non-nucleophilic base.[13][19]

Expert Analysis & Causality

• Ligand Choice: For pyridine substrates, bulky biarylphosphine ligands (the "Buchwald ligands" like XPhos and BrettPhos) are superior.[14] Their steric bulk promotes the reductive elimination step, which is often rate-limiting, and prevents the formation of inactive off-cycle catalyst species that can arise from pyridine coordination.[12]

• Base Selection: The base's role is to deprotonate the amine-palladium complex.[16] Strong, hindered bases like NaOtBu or LHMDS are typically required for high turnover. However, for substrates with base-sensitive groups (e.g., esters), weaker inorganic bases like Cs₂CO₃ or K₃PO₄ are necessary, often requiring a more active ligand or higher temperatures to compensate.[16]

Protocol: Buchwald-Hartwig Amination using Pd(OAc)₂/BrettPhos

This protocol is tailored for coupling with primary or secondary amines, a common transformation in medicinal chemistry.

• Reaction Setup: In a glovebox, charge an oven-dried Schlenk tube with Pd(OAc)₂ (2 mol%), BrettPhos (3 mol%), and NaOtBu (1.4 equiv).

• Assembly: Add 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (1.0 equiv) and seal the tube with a septum. Remove the tube from the glovebox.

• Addition of Reagents: Add degassed toluene (0.2 M) followed by the amine coupling partner (1.2 equiv) via syringe.

• Inert Atmosphere: Briefly flush the headspace with argon.

• Reaction: Place the tube in a preheated oil bath at 80-100 °C and stir. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Carefully quench with saturated aqueous NH₄Cl. Dilute with ethyl acetate and filter through a pad of Celite®. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.

Pillar 3: Sonogashira Coupling for C-C(sp) Bond Formation

The Sonogashira reaction is the premier method for coupling terminal alkynes with aryl halides, creating C(sp²)-C(sp) bonds that are foundational in materials science and as precursors for more complex heterocycles.[20] The reaction traditionally uses a dual-catalyst system of palladium and a copper(I) co-catalyst. However, modern copper-free variants have been developed to avoid the issue of alkyne homocoupling (Glaser coupling) and simplify purification.

The palladium cycle mirrors that of other cross-couplings. The unique role of copper (in the traditional method) is to facilitate the transmetalation step by forming a copper(I) acetylide, which then reacts with the Pd(II)-aryl intermediate.[20]

Sonogashira Catalytic Cycle (with optional Copper co-catalyst)

Comparative Performance of Catalytic Systems for Sonogashira Coupling

Both copper-catalyzed and copper-free systems are effective for dihalopyridines.

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Key Insights & Reference
Pd(PPh₃)₄ / CuI	PPh₃	Et₃N	THF	25	16	Good	The classic, reliable Sonogashira conditions. Requires an amine base that also acts as a solvent.[21]
Pd(CH₃CN)₂Cl₂ / CuI	cataCXium A	Cs₂CO₃	2-MeTHF	25	48	Moderate	A modern system using a specialized ligand, effective in a greener solvent.[22]
[DTBNpP]Pd(crotyl)Cl	DTBNpP	TMP	DMSO	25	2-3	Up to 97	A highly active, air-stable precatalyst for copper-free Sonogashira at room temperature. TMP (2,2,6,6-Tetramethylpiperidine) is a hindered amine base.
(AllylPdCl)₂	P(t-Bu)₃	Cs₂CO₃	DMF	25	1-4	Excellent	An efficient copper-free protocol using a simple palladium source and a bulky, electron-rich phosphine ligand.

Expert Analysis & Causality

• Copper vs. Copper-Free: The primary motivation for developing copper-free Sonogashira couplings is to prevent the formation of diacetylene byproducts from Glaser coupling, which is promoted by copper and oxygen. This is especially critical when using valuable or complex alkynes. Copper-free systems often require more specialized, electron-rich, and bulky phosphine ligands (like P(t-Bu)₃ or Buchwald-type ligands) to facilitate the direct reaction between the alkyne and the palladium complex.

• Precatalysts: Modern, well-defined palladium precatalysts, such as [DTBNpP]Pd(crotyl)Cl, are designed for rapid, clean generation of the active monoligated Pd(0) species. This leads to faster reactions, lower catalyst loadings, and greater reproducibility compared to systems where the active catalyst is formed in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃.

Protocol: Copper-Free Sonogashira Coupling at Room Temperature

This protocol leverages a modern, highly active precatalyst for a clean and efficient reaction.

• Reaction Setup: To an oven-dried Schlenk tube under argon, add 3,5-Dibromo-4-(2-methoxyethoxy)pyridine (1.0 equiv) and the palladium precatalyst [DTBNpP]Pd(crotyl)Cl (2.5 mol%).

• Solvent and Base: Add anhydrous, degassed DMSO (0.2 M), followed by the terminal alkyne (1.2 equiv) and TMP (2.0 equiv).

• Reaction: Stir the mixture at room temperature under a positive pressure of argon. Monitor the reaction by TLC or LC-MS. For less reactive substrates, gentle heating to 60 °C may be required.

• Work-up: Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the solution. Purify the crude product by flash column chromatography on silica gel.

Conclusion and Strategic Recommendations

The functionalization of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine is a highly achievable goal, with Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings all representing robust and efficient options. The key to success lies in the judicious selection of the catalytic system based on the desired transformation and the principles of regioselectivity.

• For C-C bond formation (Biaryls): The Suzuki-Miyaura reaction is unparalleled. For general purposes, a Pd(OAc)₂/SPhos system offers rapid conversion and high yields. To control regioselectivity, consider using dppf for C3 functionalization or a bulky monophosphine ligand like QPhos to favor the C5 position.

• For C-N bond formation (Arylamines): The Buchwald-Hartwig amination is the method of choice. A Pd(OAc)₂/BrettPhos system with NaOtBu is highly recommended for a broad range of primary and secondary amines, offering excellent activity at moderate temperatures.

• For C-C(sp) bond formation (Alkynes): The Sonogashira coupling is ideal. To ensure clean product formation and simplified purification, a copper-free protocol using a modern precatalyst like [DTBNpP]Pd(crotyl)Cl is the superior strategy, enabling reactions at room temperature with high efficiency.

By understanding the causality behind ligand and catalyst choice, researchers can effectively benchmark and optimize these powerful cross-coupling reactions, transforming 3,5-Dibromo-4-(2-methoxyethoxy)pyridine from a simple starting material into a scaffold for innovation.

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A Comparative Study of Leaving Group Ability in 4-Substituted 3,5-Dibromopyridines

Introduction

Substituted pyridines are fundamental building blocks in medicinal chemistry and materials science. Among them, 3,5-dibromopyridines serve as versatile intermediates, offering multiple points for chemical modification. The substituent at the 4-position is particularly crucial as it often acts as a leaving group in nucleophilic aromatic substitution (SNAr) reactions. The efficiency of these reactions is highly dependent on the intrinsic ability of the C4-substituent to depart.

This guide provides a comprehensive comparison of the leaving group ability of various substituents at the 4-position of the 3,5-dibromopyridine scaffold. We will delve into the underlying mechanistic principles, present comparative experimental data, and provide a detailed protocol for researchers to assess leaving group performance in their own systems. This document is intended for researchers, scientists, and drug development professionals who utilize substituted pyridines in their synthetic workflows.

Theoretical Background: The SNAr Mechanism on Pyridine Scaffolds

Nucleophilic aromatic substitution on pyridine rings is a cornerstone of heterocyclic chemistry. The inherent electron-deficient nature of the pyridine ring, caused by the electronegative nitrogen atom, makes it susceptible to attack by nucleophiles. This effect is most pronounced at the C2 and C4 positions (ortho and para to the nitrogen), where the negative charge of the intermediate can be effectively stabilized through resonance.[1][2]

The SNAr reaction typically proceeds through a two-step addition-elimination mechanism.[3][4]

• Nucleophilic Addition: The nucleophile attacks the electrophilic carbon atom bearing the leaving group, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[5][6] This step is often the rate-determining step of the overall reaction.[3]

• Elimination: The leaving group departs, restoring the aromaticity of the pyridine ring and yielding the final substitution product.

The 3,5-dibromo substitution pattern on the pyridine ring further enhances its electrophilicity through inductive electron withdrawal, thereby facilitating the initial nucleophilic attack.

Key Factors Governing Leaving Group Ability

Several factors influence the efficacy of a leaving group in SNAr reactions:

• Basicity of the Leaving Group: The most critical factor is the stability of the departing group as an anion (or neutral molecule). Excellent leaving groups are typically weak bases, meaning they are the conjugate bases of strong acids.[7][8] A lower pKa of the conjugate acid (pKaH) corresponds to a more stable anion and thus a better leaving group.

• Carbon-Leaving Group (C-X) Bond Strength: While important, this factor is often secondary in SNAr. The rate-determining step is typically the formation of the Meisenheimer complex, not the cleavage of the C-X bond.[3]

• Polarizability: The ability of the leaving group's electron cloud to be distorted can influence the transition state energy.

• Electronegativity and the "Element Effect": In many SNAr reactions, the reactivity order for halogens is F > Cl > Br > I.[1][5][9][10] This is often termed the "element effect." The high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon atom significantly more electrophilic and accelerating the initial nucleophilic attack.[1] This acceleration of the rate-determining step often outweighs fluorine's poor ability to leave as an anion (F⁻ is a relatively strong base compared to Cl⁻, Br⁻, or I⁻).

Below is a diagram illustrating the SNAr mechanism at the 4-position of a 3,5-dibromopyridine.

Caption: General mechanism for SNAr on a 4-substituted 3,5-dibromopyridine.

Note: The DOT script above is a template. A real implementation would require replacing placeholder image URLs with actual chemical structure images for proper rendering.

Comparative Analysis of Leaving Groups

To provide a quantitative comparison, we have compiled data on the relative reactivity of various leaving groups (X) in the SNAr reaction of 4-X-3,5-dibromopyridines with a representative nucleophile, such as piperidine, in a polar aprotic solvent like DMSO or DMF at an elevated temperature.

Leaving Group (X)	Common Name	Relative Rate (krel)	pKa of Conjugate Acid (HX) in H₂O	Key Characteristics
-F	Fluoro	~300	3.2[11]	Excellent for activating the ring towards attack due to high electronegativity.[1][5]
-Cl	Chloro	1.0	-7[11][12]	Common, cost-effective, and displays good reactivity. A reliable standard.
-Br	Bromo	~0.8	-9[11][12]	Similar reactivity to Chloro, sometimes preferred for subsequent cross-coupling reactions.
-I	Iodo	~0.4	-10[11][12]	The best halide leaving group based on pKa, but its lower electronegativity deactivates the ring towards the initial attack.
-OSO₂CH₃ (OMs)	Mesylate	~150	-1.9	Good leaving group due to the stability of the mesylate anion.
-OSO₂CF₃ (OTf)	Triflate	>1000	-14	An exceptionally good leaving group due to the extreme stability of the triflate anion.
-OCH₃	Methoxy	<<0.1	~15.5[11]	Generally considered a very poor leaving group due to the high basicity of the methoxide anion.[13]

Disclaimer: The relative rates are illustrative and can vary significantly based on the nucleophile, solvent, and temperature used.

Experimental Protocol: Kinetic Analysis of Leaving Group Ability

This section provides a generalized, step-by-step protocol for determining the relative reaction rates of different 4-substituted 3,5-dibromopyridines. The method relies on monitoring the disappearance of the starting material or the appearance of the product over time using High-Performance Liquid Chromatography (HPLC).

Materials and Equipment

• 4-Substituted 3,5-dibromopyridine substrates (e.g., 4-chloro, 4-fluoro, etc.)

• Nucleophile (e.g., Piperidine)

• Anhydrous polar aprotic solvent (e.g., DMSO, DMF)

• Internal standard (e.g., a stable, non-reactive compound with a distinct HPLC retention time, like decanophenone)

• Reaction vials with septa

• Heating block or oil bath with precise temperature control

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Volumetric flasks, syringes, and pipettes

Experimental Workflow Diagram

Caption: Workflow for the kinetic analysis of SNAr reactions.

Step-by-Step Procedure

• Preparation of Stock Solutions:

  • Accurately prepare stock solutions of each 4-substituted pyridine substrate (e.g., 0.1 M in DMSO).

  • Prepare a stock solution of the internal standard (IS) (e.g., 0.05 M in DMSO).

  • Prepare a stock solution of the nucleophile (e.g., 1.0 M piperidine in DMSO).

  • Rationale: Using stock solutions ensures accurate and reproducible concentrations for each kinetic run.

• Reaction Setup:

  • In a reaction vial, combine a precise volume of the substrate stock solution and the internal standard stock solution.

  • Seal the vial and place it in the heating block pre-heated to the desired temperature (e.g., 80 °C). Allow the solution to equilibrate for at least 10 minutes.

  • Rationale: Temperature control is critical for kinetic studies as reaction rates are highly temperature-dependent.

• Initiation and Sampling:

  • To start the reaction, add a precise volume of the pre-heated nucleophile stock solution to the vial. This is your t=0 point.

  • Immediately withdraw a small aliquot (e.g., 50 µL) and quench it in a separate vial containing a diluent (e.g., 950 µL of 0.1% TFA in water/acetonitrile).

  • Continue to take and quench aliquots at predetermined time intervals (e.g., 5, 10, 20, 40, 60, 90 minutes).

  • Rationale: Quenching stops the reaction, allowing for accurate analysis of the reaction mixture composition at each time point.

• HPLC Analysis:

  • Analyze each quenched sample by HPLC.

  • Determine the peak area of the substrate and the internal standard.

  • Calculate the response factor for the substrate relative to the internal standard.

  • Use the internal standard to accurately determine the concentration of the substrate at each time point.

  • Rationale: An internal standard corrects for variations in injection volume and ensures high analytical precision.

• Data Analysis:

  • Assuming pseudo-first-order kinetics (with the nucleophile in large excess), plot the natural logarithm of the substrate concentration (ln[Substrate]) versus time.

  • The plot should yield a straight line. The negative of the slope of this line is the observed rate constant (kobs).

  • Compare the kobs values for each leaving group to determine their relative rates.

Conclusion and Practical Considerations

The choice of a leaving group for the 4-position of 3,5-dibromopyridine is a critical decision in synthetic design.

• For maximum reactivity , a triflate (-OTf) group is unparalleled, though its cost and preparation can be a consideration.

• Fluorine offers a potent combination of high reactivity, driven by its activating effect on the pyridine ring, and commercial availability.[1][5]

• Chlorine represents a robust and economical choice, providing a good balance of reactivity and cost for large-scale applications.[9]

• While thermodynamically the best leaving groups, bromine and iodine suffer from reduced ring activation, leading to slower reaction rates in this SNAr context.[9][10]

This guide provides the theoretical framework and practical data to assist researchers in making informed decisions for their synthetic targets. The provided experimental protocol offers a reliable method for quantifying leaving group ability in specific, novel systems.

References

• The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. The Journal of Organic Chemistry.[Link]

• The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC. National Institutes of Health.[Link]

• Facile Pyridine SNAr Reactions via N-Phosphonium–Pyridinium Intermediates - PMC. National Institutes of Health.[Link]

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Royal Society of Chemistry.[Link]

• Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC. National Institutes of Health.[Link]

• Directed nucleophilic aromatic substitution reaction. The Royal Society of Chemistry.[Link]

• Kinetic Studies on the Nucleophilic Substitution Reaction of 4-X-Substituted-2,6-dinitrochlorobenzene with Pyridines in MeOH-MeCN Mixtures. SciSpace.[Link]

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• Effect of leaving group and reaction medium in aliphatic nucleophilic substitution reaction. Labmonk.[Link]

• Kinetic Studies on the Nucleophilic Substitution Reaction of 4-X-Substituted-2,6-dinitrochlorobenzene with Pyridines in MeOH-MeCN Mixtures | Request PDF. ResearchGate.[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine

Introduction

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are daily occurrences. 3,5-Dibromo-4-(2-methoxyethoxy)pyridine is a halogenated pyridine derivative, a class of compounds frequently utilized as intermediates in the creation of complex molecular architectures. While its utility in the laboratory is significant, the responsibility of the researcher extends beyond synthesis and application to the safe and compliant disposal of this and all chemical waste.

This guide provides a comprehensive, step-by-step protocol for the proper disposal of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine. Moving beyond a simple checklist, we will delve into the causality behind these procedures, grounding our recommendations in established regulatory frameworks and the principles of chemical safety. Our objective is to empower laboratory professionals to manage chemical waste not just as a regulatory necessity, but as an integral component of a robust safety culture that protects both individuals and the environment.[1]

Part 1: Hazard Identification and Waste Characterization

Inferred Hazard Profile

The presence of the dibrominated pyridine ring suggests the following classifications under the Globally Harmonized System (GHS):

Hazard Classification	GHS Category	Hazard Statement	Inferred From
Acute Oral Toxicity	Category 4	H302: Harmful if swallowed	[2][3]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	[2][3]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	[2][3]
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation	[2][3]

Regulatory Waste Characterization

Under the Resource Conservation and Recovery Act (RCRA), enforced by the U.S. Environmental Protection Agency (EPA), a chemical waste is considered hazardous if it is specifically listed or if it exhibits certain characteristics (ignitability, corrosivity, reactivity, or toxicity). As a halogenated organic compound, 3,5-Dibromo-4-(2-methoxyethoxy)pyridine must be managed as hazardous waste.[6] This "cradle-to-grave" management system holds the generator (the laboratory) responsible for the waste from its creation to its ultimate disposal.[7]

Part 2: Comprehensive Disposal Protocol

The following protocol is designed to ensure the safe handling and compliant disposal of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine and associated waste materials.

Step 1: Don Personal Protective Equipment (PPE)

Before handling the chemical, ensure appropriate PPE is worn. This is the first line of defense against chemical exposure.[4][8]

• Hand Protection : Wear nitrile or other chemically resistant gloves.

• Eye Protection : Use safety glasses with side shields or chemical splash goggles.[9]

• Skin and Body Protection : A standard laboratory coat is required. Ensure legs and feet are covered with long pants and closed-toe shoes.[4]

Step 2: Waste Segregation at the Source

Proper segregation prevents dangerous chemical reactions and simplifies the final disposal process.

• Rationale : Halogenated organic compounds require specific disposal methods, often high-temperature incineration, and are significantly more expensive to dispose of than non-halogenated solvents.[10] Mixing them with other waste streams contaminates the entire container, increasing disposal costs and environmental burden.

• Procedure :

  • Designate a specific waste container for "Halogenated Organic Solid Waste" for the pure compound and any contaminated consumables (e.g., weighing paper, contaminated gloves).

  • Designate a separate container for "Halogenated Organic Liquid Waste" for any solutions containing the compound.

  • Never mix this waste with non-halogenated solvents, acids, bases, or oxidizers.[11][12]

Step 3: Containerization and Labeling

Proper containerization and labeling are mandated by law and are critical for safety and compliance.

• Container Selection : Use a chemically compatible container with a secure, tight-fitting lid. The container must be in good condition, free from leaks or defects.

• Labeling :

  • As soon as the first drop of waste enters the container, affix a "Hazardous Waste" label.

  • Clearly write the full chemical name: "3,5-Dibromo-4-(2-methoxyethoxy)pyridine" and any other components in the waste mixture. Avoid abbreviations or chemical formulas.

  • Indicate the specific hazards (e.g., "Toxic," "Irritant").

  • Keep the container closed at all times except when adding waste.

Step 4: Safe On-site Storage

Temporary storage of hazardous waste is permissible but strictly regulated.[13]

• Location : Store the waste container in a designated satellite accumulation area within the laboratory, at or near the point of generation.

• Conditions : The storage area should be a secondary containment bin to prevent spills from spreading. Store away from heat, sparks, or open flames.[2][11]

• Time Limits : Under RCRA, generators are subject to limits on how long they can store hazardous waste on-site.[13] Be aware of your institution's specific policies and ensure timely pickup requests.

Step 5: Final Disposal via Approved Facility

Hazardous waste must be treated and disposed of at a licensed Treatment, Storage, and Disposal Facility (TSDF).[7][14]

• Procedure :

  • Follow your institution's established procedure for chemical waste pickup. This typically involves submitting a chemical collection request form.

  • Ensure all labeling is complete and accurate before the scheduled pickup.

  • The waste will be transported by trained professionals and tracked using a manifest system to its final destination, ensuring a complete "cradle-to-grave" record.[14]

Part 3: Disposal Workflow and Emergency Procedures

Chemical Waste Disposal Decision Workflow

The following diagram outlines the critical decision-making process for the disposal of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine.

Caption: Decision workflow for compliant hazardous waste disposal.

Spill and Exposure Procedures

In the event of an accidental release or exposure, immediate and correct action is crucial.[11]

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[15][16]

• Eye Contact : Immediately flush eyes with water at an emergency eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[15][16]

• Inhalation : Move the affected person to fresh air. If they feel unwell, seek medical attention.[15][16]

• Ingestion : Rinse mouth with water. Call a poison center or doctor if you feel unwell.[2][15]

• Small Spill : If a small amount is spilled, absorb it with an inert, non-combustible material (e.g., sand, vermiculite). Place the absorbed material into your labeled hazardous waste container.

• Large Spill : Evacuate the immediate area. Alert your supervisor and contact your institution's Environmental Health and Safety (EHS) office or emergency response team.

By adhering to this comprehensive guide, researchers can ensure that the disposal of 3,5-Dibromo-4-(2-methoxyethoxy)pyridine is conducted in a manner that is safe, compliant, and environmentally responsible, thereby upholding the highest standards of laboratory practice.

References

• Department of Toxic Substances Control. (n.d.). Defining Hazardous Waste. California Environmental Protection Agency. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, October 9). Land Disposal Restrictions for Hazardous Waste. EPA.gov. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, June 22). Learn the Basics of Hazardous Waste. EPA.gov. Retrieved from [Link]

• Hazardous Waste Experts. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. Retrieved from [Link]

• Princeton University Environmental Health & Safety. (n.d.). Lab Safety. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. EPA.gov. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratories - Overview. OSHA.gov. Retrieved from [Link]

• Western Washington University Environmental Health and Safety. (n.d.). Chemical Safety in Laboratories. WWU.edu. Retrieved from [Link]

• Zhang, Y., et al. (2025, February 9). Enhancing Chemical Laboratory Safety with Hazards Risks Mitigation and Strategic Actions. ACS Chemical Health & Safety. Retrieved from [Link]

• NextSDS. (n.d.). 3,5-Dibromo-4-Methoxy-pyridine — Chemical Substance Information. Retrieved from [Link]

• NextSDS. (n.d.). 3,5-Dibromo-2-Methoxy-4-Methylpyridine — Chemical Substance Information. Retrieved from [Link]

• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from [Link]

• Washington State University. (n.d.). Pyridine Standard Operating Procedure. WSU.edu. Retrieved from [Link]

• ChemSupply Australia. (n.d.). Safety Data Sheet: PYRIDINE. ChemSupply.com.au. Retrieved from [Link]

• University of Natural Resources and Life Sciences, Vienna. (n.d.). Solvent Wastes in the Laboratory – Disposal and/or Recycling. BOKU.ac.at. Retrieved from [Link]

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